Ethyl 3H-indole-3-carboxylate

Core Science & Biosynthesis

Ethyl 3H-indole-3-carboxylate chemical structure and physical properties

An In-Depth Technical Guide to Ethyl 3H-indole-3-carboxylate: Structural Dynamics, Properties, and Synthetic Workflows

Executive Summary

In the realm of heterocyclic chemistry and drug development, indole derivatives serve as privileged scaffolds. As a Senior Application Scientist, I frequently encounter a critical nomenclature and structural nuance regarding Ethyl 3H-indole-3-carboxylate (CAS 1260666-85-0)[1]. While this specific name refers to the indolenine tautomer, the compound is overwhelmingly handled, sourced, and utilized in its thermodynamically stable form: Ethyl 1H-indole-3-carboxylate (CAS 776-41-0)[2].

This whitepaper dissects the tautomeric dynamics that dictate the behavior of this molecule, provides a rigorous breakdown of its physical properties, and establishes field-proven, self-validating synthetic protocols for its integration into advanced pharmaceutical pipelines.

Chemical Structure & Tautomeric Dynamics

The distinction between the 3H-indole and 1H-indole forms is not merely semantic; it is driven by fundamental quantum mechanical stability.

The 3H-indole (indolenine) structure features an sp3 hybridized carbon at the C3 position and a double bond between N1 and C2. This configuration breaks the 10 π -electron aromaticity of the pyrrole ring. Consequently, an unsubstituted Ethyl 3H-indole-3-carboxylate acts as a transient intermediate that rapidly undergoes a proton shift to form Ethyl 1H-indole-3-carboxylate, thereby restoring full aromatic stabilization across the bicyclic system.

To isolate a true 3H-indole-3-carboxylate, researchers must "trap" the indolenine state by introducing a secondary substituent (e.g., an alkyl or aryl group) at the C3 position, preventing the proton shift back to the 1H-form.

Tautomeric equilibrium strongly favoring the aromatic 1H-indole form.

Physical and Chemical Properties

Because the 1H-tautomer is the isolable species under standard conditions, the physical properties utilized for analytical verification correspond to Ethyl 1H-indole-3-carboxylate. The quantitative data below is synthesized from authoritative spectroscopic and commercial standards[2][3].

Property	Value / Description
Chemical Name	Ethyl 1H-indole-3-carboxylate
CAS Numbers	776-41-0 (1H-form); 1260666-85-0 (3H-form)[1]
Molecular Formula	C11H11NO2[2]
Molecular Weight	189.21 g/mol
Melting Point	120–124 °C[3]
Appearance	Off-white to beige crystalline solid
SMILES String	CCOC(=O)c1c[nH]c2ccccc12
Topological Polar Surface Area	42.1 Ų[2]

Experimental Protocols: Synthesis and Esterification

Direct esterification of indole-3-carboxylic acid requires careful optimization. The electron-rich nature of the indole ring makes it highly susceptible to acid-catalyzed dimerization or polymerization. Furthermore, indole-3-carboxylic acid is prone to decarboxylation if subjected to harsh aqueous acids at elevated temperatures.

To circumvent these degradation pathways, I recommend a low-temperature thionyl chloride ( SOCl2​ ) mediated activation, which serves as a self-validating system: the evolution of SO2​ and HCl gases provides immediate visual confirmation of acyl chloride formation, while the low temperature protects the indole core[4].

Step-by-Step Methodology: Mild Esterification Workflow

Reagents Required:

• Indole-3-carboxylic acid (1.0 eq)

• Anhydrous Ethanol (Solvent and reactant)

• Thionyl Chloride ( SOCl2​ , 1.5 eq)

• Saturated Sodium Bicarbonate ( NaHCO3​ ) solution

• Ethyl Acetate (EtOAc)

Procedure:

• Substrate Preparation: Suspend indole-3-carboxylic acid in anhydrous ethanol under an inert nitrogen atmosphere. Cool the reaction flask to 0 °C using an ice-water bath.

• Acidic Activation: Add SOCl2​ dropwise over 15 minutes. Causality: The dropwise addition controls the exothermic generation of the highly reactive indole-3-carbonyl chloride intermediate and prevents localized heating that could trigger decarboxylation.

• Esterification: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 3–4 hours. Self-Validation: Monitor the reaction via TLC (Hexanes:EtOAc 7:3). The disappearance of the highly polar acid baseline spot confirms complete conversion.

• Quench & Neutralize: Concentrate the mixture under reduced pressure to remove excess ethanol and residual SOCl2​ . Resuspend the crude residue in EtOAc and carefully wash with ice-cold saturated NaHCO3​ . Causality: Immediate neutralization is critical. Residual acid during concentration can catalyze the polymerization of the indole ring, manifesting as a dark, intractable tar.

• Isolation: Separate the organic layer, wash with brine, dry over anhydrous Na2​SO4​ , and evaporate to yield the crude product. Recrystallize from ethanol/water to obtain pure Ethyl 1H-indole-3-carboxylate as off-white crystals (MP: 120–124 °C).

Optimized workflow for the synthesis of Ethyl 1H-indole-3-carboxylate.

Applications in Drug Development

Ethyl indole-3-carboxylate is a foundational building block in medicinal chemistry. Its dual functionality—an electron-rich aromatic system coupled with a versatile ester handle—allows for rapid diversification.

• Kinase and Enzyme Inhibitors: The scaffold is heavily utilized in the synthesis of indole-based p38 MAP kinase inhibitors and human 5-lipoxygenase inhibitors.

• Anticancer Conjugates: Recent advancements have employed this ester as a starting material to synthesize 1,2,4-triazolo-linked bis-indolyl conjugates. By converting the ester to a carbohydrazide, researchers can build triazole linkers that act as dual inhibitors of Tankyrase and PI3K, showing profound anti-proliferative activity against solid tumor cell lines[5].

• Receptor Ligands: It serves as a primary intermediate in the synthesis of glycine receptor ligands and 5-HT3 receptor antagonists (such as tropisetron analogs)[3].

By understanding the tautomeric limitations of the 3H-indolenine form and mastering the mild synthetic handling of the 1H-indole form, researchers can reliably leverage this compound to unlock complex pharmacophores.

References

• PubChem, National Institutes of Health. "Ethyl Indole-3-carboxylate | C11H11NO2 | CID 247965". nih.gov. 2

• Sigma-Aldrich. "Ethyl indole-3-carboxylate 96% | CAS 776-41-0". sigmaaldrich.com.

• Sigma-Aldrich. "Ethyl indole-3-carboxylate EP Reference Standard". sigmaaldrich.com. 3

• ChemSrc. "1260666-85-0 | Ethyl 3H-indole-3-carboxylate". chemsrc.com. 1

• Semantic Scholar. "Synthesis and Cytotoxic Activity of 1,2,4-Triazolo-Linked Bis-Indolyl Conjugates as Dual Inhibitors of Tankyrase and PI3K". semanticscholar.org. 5

• ACS Publications. "Pd-Catalyzed One-Pot Synthesis of Indole-3-carboxylic Acids via a Sequential Water-Mediated Nucleophilic Addition". acs.org. 4

Sources

• 1. 1260666-85-0_CAS号:1260666-85-0_CAS No.:1260666-85-0 - 化源网 [m.chemsrc.com]
• 2. Ethyl Indole-3-carboxylate | C11H11NO2 | CID 247965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethyl indole-3-carboxylate EP Reference Standard CAS 776-41-0 Sigma Aldrich [sigmaaldrich.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

The Chemical Biology and Mechanism of Action of Ethyl Indole-3-Carboxylate Scaffolds in Biological Systems

Structural Dynamics: The 3H vs. 1H Tautomeric Paradigm

Before evaluating the biological mechanisms of this chemical class, we must address a critical structural nuance. While chemical catalogs occasionally reference the specific isomer ethyl 3H-indole-3-carboxylate (CAS 1260666-85-0)[1], this represents an indolenine structure. From a thermodynamic and biological standpoint, indolenines lacking a quaternary carbon at the C3 position are high-energy, transient states.

In physiological aqueous environments (pH 7.4), the 3H-isomer undergoes a rapid proton shift to form the thermodynamically stable, fully aromatic ethyl 1H-indole-3-carboxylate [2]. Consequently, the pharmacological mechanism of action observed in biological systems is fundamentally driven by the 1H-tautomer. This stable aromatic core acts as a "privileged scaffold" capable of mimicking peptide structures—specifically the tryptophan side chain—allowing it to reversibly bind and modulate a diverse array of enzymatic and receptor targets[3].

Core Mechanisms of Action in Biological Systems

The versatility of the ethyl indole-3-carboxylate scaffold stems from its dual electronic nature: the electron-rich indole core provides hydrophobic bulk, while the C3-ethyl ester acts as a critical hydrogen-bond acceptor.

Serine Protease Inhibition (Human Neutrophil Elastase)

Human Neutrophil Elastase (HNE) is a serine protease implicated in destructive inflammatory diseases such as chronic obstructive pulmonary disease (COPD). Derivatives of ethyl indole-3-carboxylate function as potent, non-peptidic deaza-analogues of HNE inhibitors[4].

• Mechanism: The hydrophobic indole core is perfectly sized to intercalate into the lipophilic S1 specificity pocket of HNE. Simultaneously, the carbonyl oxygen of the C3-ethyl carboxylate group engages in critical hydrogen bonding with the protease's oxyanion hole. This competitive binding stabilizes the enzyme in an inactive state, preventing the pathological degradation of extracellular matrix proteins[5].

Viral Membrane Fusion Inhibition

Building on the structural framework of the broad-spectrum antiviral drug Arbidol, functionalized ethyl indole-3-carboxylates have demonstrated profound efficacy in disrupting viral entry[3].

• Mechanism: These compounds act as fusion inhibitors. By intercalating into the hydrophobic crevices of viral surface glycoproteins (such as the SARS-CoV-2 spike protein or influenza hemagglutinin), they sterically lock the proteins in their pre-fusion conformations. This prevents the pH-dependent structural rearrangements required for the viral envelope to fuse with the host cell endosomal membrane, effectively blocking syncytia formation and viral replication[2].

Farnesoid X Receptor (FXR) Agonism

Recent structural optimizations have identified indole-3-carboxylates as highly selective, non-bile acid FXR agonists[6].

• Mechanism: The rigid bicyclic indole core anchors deeply into the lipophilic ligand-binding domain of the FXR. The C3-ester substituent projects outward toward the activation function-2 (AF-2) surface, inducing a conformational change that recruits transcriptional coactivators. This allosteric modulation initiates the transcription of genes responsible for bile acid homeostasis, presenting a robust therapeutic pathway for nonalcoholic steatohepatitis (NASH)[6].

Mechanistic pathways of ethyl indole-3-carboxylate tautomerization and target engagement.

Quantitative Pharmacological Profiling

To facilitate structure-activity relationship (SAR) analysis, the following table synthesizes the quantitative efficacy of various ethyl indole-3-carboxylate derivatives across their primary biological targets.

Derivative Class	Primary Biological Target	Mechanism of Action	Typical IC50 / Efficacy Range
N-Benzoyl Indole-3-carboxylates	Human Neutrophil Elastase (HNE)	Competitive S1 pocket binding	0.1 - 5.0 μM
Arbidol Analogues	Viral Envelope Glycoproteins	Fusion inhibition (Syncytia block)	2.0 - 10.0 μM
4-Iodo Indole-3-carboxylates	SARS-CoV-2 Spike Protein	Viral entry suppression	89% inhibition at 10 μM
Non-Bile Acid Indoles	Farnesoid X Receptor (FXR)	Allosteric AF-2 surface modulation	< 1.0 mg/kg (In vivo ED50)

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that robust data relies on self-validating experimental designs. Do not merely execute steps; understand the chemical and biological causality behind them.

Protocol 1: Synthesis and N-Alkylation of the Indole Core

Objective: Functionalize the N1 position of ethyl indole-3-carboxylate to enhance lipophilicity for target binding.

• Causality & Design: The N-alkylation of the indole core is notoriously challenging due to the ambidentate nature of the indole anion. By utilizing Sodium Hydride (NaH) in anhydrous Dimethylformamide (DMF), we force the complete deprotonation of the N1-position. This creates a "hard" nucleophile that strictly favors N-alkylation over C3-alkylation (which is already sterically and electronically blocked by the ethyl carboxylate group)[7].

• Methodology:

  • Dissolve 1.0 eq of ethyl indole-3-carboxylate in anhydrous DMF under an inert Argon atmosphere at 0°C.

  • Add 1.2 eq of NaH (60% dispersion in mineral oil) portion-wise. Stir for 30 minutes to allow complete hydrogen gas evolution.

  • Dropwise add 1.1 eq of the desired alkyl/aryl halide. Warm to room temperature and stir for 4 hours.

  • Quench with saturated aqueous NH₄Cl and extract with ethyl acetate.

• System Validation: Co-spot the reaction mixture against the starting material on a Thin-Layer Chromatography (TLC) plate. The disappearance of the starting material validates completion. If multiple spots appear, it indicates moisture contamination leading to side reactions.

Protocol 2: In Vitro HNE Kinetic Inhibition Assay

Objective: Quantify the IC50 of synthesized indole-3-carboxylate derivatives against HNE.

• Causality & Design: To accurately measure HNE inhibition, a continuous kinetic assay using the fluorogenic substrate MeOSuc-AAPV-AMC is employed. The specificity of the AAPV peptide sequence ensures that only HNE activity is measured. Cleavage releases the AMC fluorophore, allowing for real-time initial velocity ( V0​ ) calculation rather than end-point analysis, which is highly prone to false positives from compound precipitation or auto-fluorescence[4].

• Methodology:

  • Prepare assay buffer: 50 mM Tris-HCl (pH 7.5), 500 mM NaCl, 0.1% PEG 8000 (PEG prevents non-specific enzyme adherence to the microplate walls).

  • Pre-incubate 10 nM purified HNE with varying concentrations of the indole derivative (0.01 μM to 100 μM) for 15 minutes at 37°C.

  • Initiate the reaction by adding 50 μM of MeOSuc-AAPV-AMC substrate.

  • Monitor fluorescence continuously for 30 minutes (Excitation: 380 nm, Emission: 460 nm).

• System Validation: Run a parallel positive control using a known HNE inhibitor (e.g., Sivelestat). The positive control must yield an IC50 within half a log of its literature value (approx. 44 nM) to validate the assay's sensitivity and dynamic range.

Step-by-step experimental workflow from chemical synthesis to in vitro validation.

References

• 1260666-85-0 - 化源网 - cas号查询 (Ethyl 3H-indole-3-carboxylate). ChemSrc.
• Ethyl 4-Iodo-1H-indole-3-carboxylate. Benchchem.
• A review on recent developments of indole-containing antiviral agents. PMC, National Institutes of Health.
• Synthesis and pharmacological evaluation of indole derivatives as deaza analogues of potent human neutrophil elastase inhibitors (HNE). PMC, National Institutes of Health.
• Discovery and Optimization of Non-bile Acid FXR Agonists as Preclinical Candidates for the Treatment of Nonalcoholic Steatohepatitis. ACS Publications.
• 1H-Indole-1-pentanoic Acid: A Technical Review of a Lesser-Known Indole Derivative. Benchchem.

Sources

• 1. 1260666-85-0_CAS号:1260666-85-0_CAS No.:1260666-85-0 - 化源网 [m.chemsrc.com]
• 2. Ethyl 4-Iodo-1H-indole-3-carboxylate [benchchem.com]
• 3. A review on recent developments of indole-containing antiviral agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and pharmacological evaluation of indole derivatives as deaza analogues of potent human neutrophil elastase inhibitors (HNE) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and pharmacological evaluation of indole derivatives as deaza analogues of potent human neutrophil elastase inhibitors (HNE) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

The Unfolding Therapeutic Promise of Ethyl Indole-3-Carboxylate Derivatives: A Technical Guide for Drug Discovery

Abstract

The indole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of a multitude of natural products and synthetic drugs with a wide array of biological activities.[1][2] Among the vast landscape of indole-containing compounds, derivatives of ethyl indole-3-carboxylate have emerged as a particularly promising class of molecules with significant therapeutic potential. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the pharmacological landscape of ethyl 3H-indole-3-carboxylate and its more stable and widely studied 1H-tautomer. We will delve into the synthetic strategies for accessing these core structures, explore their diverse biological activities with a focus on anticancer, antimicrobial, and anti-inflammatory properties, and elucidate the underlying mechanisms of action. This guide is designed to be a practical resource, complete with detailed experimental protocols, quantitative data summaries, and visual representations of key pathways and workflows to empower and accelerate research in this exciting area of drug discovery.

The Chemistry of the Indole Nucleus: A Tale of Two Tautomers

The indole ring system, a fusion of a benzene and a pyrrole ring, primarily exists in the aromatic and thermodynamically stable 1H-tautomeric form.[3] However, it can also exist in a less stable, non-aromatic tautomeric form known as 3H-indole or indolenine.[3] This tautomerism is a critical concept to grasp when exploring the chemistry and pharmacology of indole derivatives.

The 1H-indole tautomer benefits from the aromaticity of the bicyclic system, which confers significant stability.[3] In contrast, the 3H-indole tautomer disrupts the aromaticity of the pyrrole ring, rendering it more reactive and generally less stable under standard conditions.[3] Consequently, the vast majority of pharmacologically evaluated indole derivatives are based on the 1H-indole scaffold. While 3H-indoles can be synthesized and may act as reactive intermediates, their isolation and study are less common.[4] This guide will primarily focus on the derivatives of the stable ethyl 1H-indole-3-carboxylate, while also addressing the synthesis of the 3H-tautomer.

Caption: Generalized workflow for the Fischer indole synthesis.

Experimental Protocol: Fischer Indole Synthesis

• Hydrazone Formation: In a round-bottom flask, dissolve the selected phenylhydrazine in a suitable solvent such as ethanol or acetic acid.

• Add an equimolar amount of ethyl pyruvate to the solution.

• Stir the mixture at room temperature or with gentle heating until the formation of the phenylhydrazone is complete (monitored by TLC).

• Cyclization: To the reaction mixture, add an acid catalyst such as polyphosphoric acid (PPA), sulfuric acid, or zinc chloride. [4]5. Heat the reaction mixture under reflux for several hours until the cyclization is complete.

• Work-up: Cool the reaction mixture and pour it into ice water.

• Neutralize the mixture with a base (e.g., sodium bicarbonate) and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the desired ethyl 1H-indole-3-carboxylate derivative.

Synthesis of Ethyl 3H-Indole-3-Carboxylate Derivatives

The synthesis of the less stable 3H-indole tautomer requires specific strategies that trap this reactive intermediate. One such method involves the iodine-mediated intramolecular cyclization of enamines.

Experimental Protocol: Iodine-Mediated Synthesis of Ethyl 3-Methyl-2-phenyl-3H-indole-3-carboxylate

This protocol is adapted from a reported efficient method for the synthesis of 3H-indoles.

• Reaction Setup: To a mixture of (Z)-ethyl 2-methyl-3-phenyl-3-(phenylamino)acrylate (1 equivalent), iodine (1.1 equivalents), and potassium carbonate (1.2 equivalents), add N,N-dimethylformamide (DMF) under a nitrogen atmosphere at room temperature.

• Reaction: Increase the temperature to 100 °C and stir for 1 hour.

• Work-up: Cool the reaction to room temperature and quench with aqueous ammonia (5%).

• Extract the product with ethyl acetate (3 x 20 mL).

• Wash the combined organic extracts with brine and dry over magnesium sulfate.

• Purify the crude product by flash chromatography to yield ethyl 3-methyl-2-phenyl-3H-indole-3-carboxylate.

Pharmacological Potential: A Multifaceted Arena

Derivatives of ethyl 1H-indole-3-carboxylate have demonstrated a broad spectrum of pharmacological activities, positioning them as valuable scaffolds in drug discovery. The following sections will explore their potential as anticancer, antimicrobial, and anti-inflammatory agents.

Anticancer Activity

The indole nucleus is a privileged structure in the design of anticancer agents, with several indole-based drugs already in clinical use. [5]Derivatives of indole-3-carboxylate have shown promise by targeting various mechanisms involved in cancer progression.

Mechanisms of Anticancer Action:

• Tubulin Polymerization Inhibition: Several indole derivatives exert their anticancer effects by interacting with tubulin, a key protein involved in microtubule formation and cell division. [5]By inhibiting tubulin polymerization, these compounds disrupt the mitotic spindle, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis. [5]* Kinase Inhibition: Indole derivatives have been shown to inhibit various protein kinases that are crucial for cancer cell proliferation and survival. [6]* Induction of Apoptosis: Many indole-based compounds, including derivatives of indole-3-carbinol, can induce apoptosis (programmed cell death) in cancer cells through the modulation of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins. [6] Quantitative Data on Anticancer Activity:

Derivative Class	Cell Line	IC50 (µM)	Reference
Indole-chalcone derivatives	MDA-MB-231 (Triple-negative breast cancer)	13 - 19	[7]
2-Carbomethoxy-3-arylindoles	CEM, RS4, 11 (Leukemia)	0.20 - 0.30	[8]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and the cytotoxic potential of compounds. [7]

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the ethyl indole-3-carboxylate derivatives for a specified duration (e.g., 48 hours). Include a vehicle control (e.g., DMSO).

• MTT Incubation: After treatment, remove the medium and add MTT solution to each well. Incubate for 3-4 hours to allow viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution using a microplate reader at approximately 570 nm.

• Data Analysis: Calculate cell viability as a percentage relative to the control and determine the IC50 value from the dose-response curve.

Antimicrobial Activity

The rise of antimicrobial resistance necessitates the development of new therapeutic agents. Indole derivatives have shown significant potential in combating a wide range of microbial pathogens. [2] Mechanisms of Antimicrobial Action:

• Membrane Disruption: Some indole derivatives can disrupt the integrity of bacterial cell membranes, leading to leakage of cellular contents and cell death.

• Biofilm Inhibition: Biofilms are structured communities of bacteria that are notoriously resistant to antibiotics. Indole derivatives have been shown to inhibit biofilm formation and even eradicate mature biofilms of pathogenic bacteria like Acinetobacter baumannii. [9]This activity is often linked to the downregulation of genes involved in quorum sensing, a cell-to-cell communication system that regulates biofilm development. [9] Quantitative Data on Antimicrobial Activity:

Derivative Class	Microorganism	MIC (µg/mL)	Reference
Indole derivatives with 1,2,4-triazole	S. aureus, MRSA, E. coli, B. subtilis, C. albicans, C. krusei	3.125 - 50	[10]
3-Substituted indole derivatives	E. faecalis, S. aureus, B. subtilis	Equipotent to ampicillin	[11]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The tube dilution technique is a standard method for determining MIC. [10]

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism in a suitable broth medium.

• Serial Dilutions: Prepare a series of twofold dilutions of the ethyl indole-3-carboxylate derivatives in the broth medium in test tubes.

• Inoculation: Add a standardized volume of the microbial inoculum to each tube.

• Incubation: Incubate the tubes under appropriate conditions (temperature and time) for the specific microorganism.

• MIC Determination: After incubation, visually inspect the tubes for turbidity (growth). The MIC is the lowest concentration of the compound in which no visible growth is observed.

Anti-inflammatory Activity

Chronic inflammation is a hallmark of many diseases, including arthritis, inflammatory bowel disease, and cardiovascular disease. Indole derivatives have demonstrated potent anti-inflammatory properties.

Mechanisms of Anti-inflammatory Action:

• Inhibition of Pro-inflammatory Cytokines: Many indole derivatives can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in inflammatory cells like macrophages. [12]* Modulation of Inflammatory Pathways: Indole-3-carboxaldehyde has been shown to mitigate inflammatory responses in macrophages by activating the miR-1271-5p/HDAC9 signaling pathway. [13] Quantitative Data on Anti-inflammatory Activity:

Derivative	Assay	Inhibition (%)	Reference
N-(pyridin-4-yl)(indol-3-yl)propanamide	Carrageenin-induced rat paw edema	46-95	[14]

Experimental Protocol: Carrageenan-Induced Rat Paw Edema

This is a widely used in vivo model to assess the anti-inflammatory activity of new compounds.

• Animal Grouping: Divide rats into several groups: a control group, a standard drug group (e.g., indomethacin), and test groups receiving different doses of the ethyl indole-3-carboxylate derivatives.

• Compound Administration: Administer the test compounds and the standard drug orally or intraperitoneally.

• Induction of Edema: After a specific time, inject a solution of carrageenan into the sub-plantar region of the right hind paw of each rat to induce inflammation.

• Measurement of Paw Volume: Measure the paw volume of each rat at different time intervals after carrageenan injection using a plethysmometer.

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group.

Structure-Activity Relationships and Future Directions

The pharmacological activity of ethyl indole-3-carboxylate derivatives is highly dependent on the nature and position of substituents on the indole ring. Structure-activity relationship (SAR) studies are crucial for optimizing the potency and selectivity of these compounds. For instance, in some anticancer indole derivatives, methyl substitution at the N-1 position of the indole ring has been shown to significantly enhance activity. [5] The future of research in this field lies in the rational design of novel ethyl indole-3-carboxylate derivatives with improved pharmacological profiles. This includes:

• Exploring a wider range of substitutions on the indole nucleus to enhance potency and selectivity for specific biological targets.

• Investigating the potential of 3H-indole-3-carboxylate derivatives as transient, highly reactive species that could offer novel mechanisms of action.

• Utilizing computational modeling and docking studies to predict the binding of these derivatives to their target proteins, thereby guiding the design of more effective compounds.

• Conducting more in-depth mechanistic studies to fully elucidate the signaling pathways modulated by these promising molecules.

Conclusion

Ethyl indole-3-carboxylate derivatives represent a versatile and promising scaffold for the development of new therapeutic agents. Their demonstrated efficacy in preclinical models of cancer, microbial infections, and inflammation underscores their significant potential. This technical guide has provided a comprehensive overview of the synthesis, biological activities, and mechanisms of action of this important class of compounds. By leveraging the information and protocols presented herein, researchers can accelerate the discovery and development of novel indole-based drugs to address unmet medical needs.

References

• Fischer, E. (1883). Ueber die Verbindungen des Phenylhydrazins. Berichte der deutschen chemischen Gesellschaft, 16(2), 2241-2245. [Link]

• Robinson, B. (1963). The Fischer Indole Synthesis. Chemical Reviews, 63(4), 373-401. [Link]

• Shafiee, A., et al. (2022). Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018–2021). European Journal of Medicinal Chemistry, 230, 114104. [Link]

• Besra, S. G., et al. (2001). N-pyridinyl-indole-3-(alkyl)carboxamides and derivatives as potential systemic and topical inflammation inhibitors. Bioorganic & Medicinal Chemistry, 9(6), 1539-1548. [Link]

• Chen, Y., et al. (2025). Indole derivatives display antimicrobial and antibiofilm effects against extensively drug-resistant Acinetobacter baumannii. mBio. [Link]

• Veber, D. F., & Lwowski, W. (1964). 1-Arylisoindoles. Journal of the American Chemical Society, 86(19), 4152-4158. [Link]

• Yilmaz, I., & Çetin, A. (2012). Synthesis of 3-Ethyl Indole. ResearchGate. [Link]

• Li, H., et al. (2025). Effects and Inhibition Mechanism of Indole-3-Carboxaldehyde in Controlling Scutellaria baicalensis Root Rot. MDPI. [Link]

• Xu, H., et al. (2022). Synthesis, Antibacterial Activity, and Mechanisms of Novel Indole Derivatives Containing Pyridinium Moieties. Journal of Agricultural and Food Chemistry, 70(40), 12949-12960. [Link]

• Wang, Y., et al. (2024). Indole-3-Carboxaldehyde Inhibits Inflammatory Response and Lipid Accumulation in Macrophages Through the miR-1271-5p/HDAC9 Pathway. Journal of Cellular and Molecular Medicine. [Link]

• Lee, J. H., & Park, H. (2004). Synthesis of 2,3-Disubstituted Indole on Solid Phase by the Fischer Indole Synthesis. Journal of Combinatorial Chemistry, 7(1), 114-119. [Link]

• Shirinzadeh, H., et al. (2018). Antimicrobial Activities of New Indole Derivatives Containing 1,2,4-Triazole, 1,3,4-Thiadiazole and Carbothioamide. Turkish Journal of Pharmaceutical Sciences, 15(3), 291-297. [Link]

• Al-Ostoot, F. H., et al. (2023). Different mechanisms of indole derivatives as anticancer agents. ResearchGate. [Link]

• Iwasaki, T., et al. (2017). Cobalt-Catalyzed Allylic C(sp3)–H Carboxylation with CO2. Journal of the American Chemical Society, 139(16), 5737-5740. [Link]

• Harvey, D. G. (1958). The Decarboxylation of Ring-Substituted Indole-2(and 3)-Carboxylic Acids. Journal of the Chemical Society, 3760-3763. [Link]

• Aggarwal, B. B., et al. (2006). Molecular Targets and Anticancer Potential of Indole-3-Carbinol and Its Derivatives. Cell Cycle, 5(15), 1749-1761. [Link]

• Kumar, A., et al. (2023). Recent Advancements in Indole Derivatives and their Antimicrobial Perspective. Letters in Organic Chemistry, 20(8), 730-754. [Link]

• Heravi, M. M., & Zadsirjan, V. (2017). Fischer indole synthesis applied to the total synthesis of natural products. RSC Advances, 7(86), 54593-54627. [Link]

• Riseley, R., et al. (2024). Unusual reactivity of 2-amino-1H-indole-3-carboxylate esters. Arkivoc, 2024(part _), 0-0. [Link]

• El-Gamal, M. I., et al. (2024). Indole Compounds in Oncology: Therapeutic Potential and Mechanistic Insights. MDPI. [Link]

• Wang, X., et al. (2016). Design, Synthesis, and Structure–Activity Relationship Study of Novel Indole-2-carboxamide Derivatives as Anti-inflammatory Agents for the Treatment of Sepsis. Journal of Medicinal Chemistry, 59(11), 5453-5467. [Link]

• Wu, F., et al. (2004). How do the novel substituted 3H-indole probe molecules reside in the AOT-based water-in-oil microemulsion? Journal of Photochemistry and Photobiology A: Chemistry, 168(1-2), 47-53. [Link]

• Zhang, J., et al. (2022). Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists. Frontiers in Chemistry, 10, 969596. [Link]

• Mishra, N., et al. (2021). Overview of Recent Developments of Indole Derivatives as An Antimicrobial Agent. International Journal of Pharmacy & Pharmaceutical Research, 22(2), 488-510. [Link]

• Kushwaha, D. (n.d.). Synthesis and Chemistry of Indole. SlideShare. [Link]

• Poater, J., et al. (2020). The Relative Stability of Indole Isomers Is a Consequence of the Glidewell-Lloyd Rule. Molecules, 25(24), 6031. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. benthamdirect.com [benthamdirect.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018–2021) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. Indole derivatives display antimicrobial and antibiofilm effects against extensively drug-resistant Acinetobacter baumannii - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antimicrobial Activities of New Indole Derivatives Containing 1,2,4-Triazole, 1,3,4-Thiadiazole and Carbothioamide - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Indole-3-Carboxaldehyde Inhibits Inflammatory Response and Lipid Accumulation in Macrophages Through the miR-1271-5p/HDAC9 Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. N-pyridinyl-indole-3-(alkyl)carboxamides and derivatives as potential systemic and topical inflammation inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Ethyl 3H-Indole-3-Carboxylate: Molecular Weight, Thermodynamic Stability, and Tautomeric Dynamics

Executive Summary

Indole-3-carboxylic acid ethyl ester is a highly versatile building block extensively utilized in the synthesis of neuropharmacological agents and agrochemicals[1]. While the compound is commercially ubiquitous in its stable 1H-tautomeric form , its isomer, ethyl 3H-indole-3-carboxylate , represents a highly reactive, transient indolenine species. Understanding the thermodynamic boundary between these two tautomers is critical for researchers aiming to exploit the C3-position for electrophilic substitution or to trap kinetic intermediates during complex drug development workflows.

This whitepaper provides an in-depth technical analysis of the molecular properties, thermodynamic stability, and experimental methodologies required to isolate and validate the transient 3H-indole tautomer.

Physicochemical Profiling and Quantitative Data

The fundamental difference between the 1H and 3H tautomers lies in the position of the acidic proton and the resulting electronic configuration of the bicyclic system. Both share the same molecular weight, but their thermodynamic profiles dictate vastly different isolability.

Table 1: Comparative Physicochemical Properties of Indole-3-Carboxylate Tautomers

Property	Ethyl 1H-indole-3-carboxylate	Ethyl 3H-indole-3-carboxylate
Molecular Formula	C₁₁H₁₁NO₂	C₁₁H₁₁NO₂
Molecular Weight	189.21 g/mol [1]	189.21 g/mol
CAS Registry Number	776-41-0[1]	1260666-85-0[2]
Electronic Structure	10 π-electron aromatic system	Disrupted aromaticity (Pyrrolenine)
Thermodynamic Stability	High (Global Minimum)	Low (Transient Intermediate)
Key Nucleophilic Site	C3 position of the pyrrole ring	N1 atom (Imine-like)[3]
Key Electrophilic Site	C2 position and ester carbonyl	C2 position (Highly susceptible)[3]

Thermodynamic Stability and the 1H vs. 3H Tautomerism

The causality behind the extreme instability of ethyl 3H-indole-3-carboxylate is rooted in the fundamental principles of aromaticity.

Indole derivatives naturally default to the 1H-tautomeric state because the nitrogen atom contributes its lone pair to maintain a fully delocalized, 10 π-electron aromatic system across the fused bicyclic rings[4]. Tautomerization to the 3H-form requires the migration of the proton from the N1 nitrogen to the C3 carbon. This migration forces the nitrogen into an imine-like double bond, completely disrupting the aromaticity of the five-membered pyrrole ring[3].

Because the loss of aromatic resonance energy is highly unfavorable, the thermodynamic equilibrium constant heavily favors the 1H-form (often by a factor of 106 )[4]. Consequently, the 3H-tautomer is an endergonic species that cannot be isolated under standard ambient conditions. It exists purely as a transient kinetic intermediate during electrophilic aromatic substitution (EAS) or when artificially stabilized by strong Lewis acids[5].

Tautomerization and Trapping Workflow

To visualize the thermodynamic landscape and the experimental approach required to study the 3H-tautomer, we map the kinetic shift and trapping mechanism below.

Workflow of 1H to 3H indole tautomerization and chemical trapping.

Self-Validating Experimental Protocols

Because ethyl 3H-indole-3-carboxylate cannot be bottled or stored, researchers must employ highly controlled, self-validating protocols to either compute its properties or trap it in situ.

Protocol A: Computational Thermodynamic Profiling (DFT)

To quantify the exact energy difference ( ΔG ) between the 1H and 3H tautomers, Density Functional Theory (DFT) must be employed with strict internal validation.

• Geometry Optimization : Optimize the structures of both the 1H and 3H tautomers using the B3LYP functional with a 6-31G(d,p) basis set.

  • Causality: B3LYP accurately models the electron correlation in conjugated aromatic systems.

• Frequency Validation (Internal Control) : Perform vibrational frequency calculations on the optimized geometries.

  • Validation: The presence of zero imaginary frequencies confirms that the structures are true local minima (ground states) rather than transition states.

• Solvation Modeling : Apply a Conductor-like Polarizable Continuum Model (CPCM) using a solvent like dichloromethane to mimic laboratory conditions.

• Energy Extraction : Calculate the Gibbs free energy difference. The 1H-to-3H transition will present as highly endergonic due to the loss of pyrrole aromaticity.

Protocol B: Kinetic Trapping via Lewis Acid Adduct Formation

To physically observe the 3H-tautomer, it must be intercepted before it spontaneously rearomatizes. This is achieved using extreme Lewis acidity at cryogenic temperatures[5].

• Inert Preparation : Dissolve 1.0 mmol of ethyl 1H-indole-3-carboxylate in anhydrous toluene under a strict argon atmosphere.

  • Causality: Moisture will immediately protonate any reactive intermediates, destroying the indolenine species.

• Cryogenic Cooling : Cool the reaction vessel to -78 °C using a dry ice/acetone bath.

• Lewis Acid Introduction : Dropwise, add 1.1 equivalents of tris(pentafluorophenyl)borane ( B(C6​F5​)3​ ).

  • Causality: The extreme Lewis acidity of the borane forces an interaction with the indole, artificially lowering the barrier for the 1H-to-3H tautomeric switch and forming a stable 3H-indole-borane complex[5].

• In-Situ NMR Validation (Internal Control) : Transfer an aliquot to a pre-cooled NMR tube.

  • Validation: Conduct 11B and 1H NMR spectroscopy at -78 °C. The successful trapping of the 3H-tautomer is validated by the disappearance of the broad N-H proton signal (typically around 8-10 ppm) and the emergence of a new aliphatic C3-H signal, confirming the dearomatization of the pyrrole ring.

References

• Source: chemimpex.
• Source: benchchem.
• Source: grokipedia.
• Source: chemsrc.
• Source: cardiff.ac.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 1260666-85-0_CAS号:1260666-85-0_CAS No.:1260666-85-0 - 化源网 [m.chemsrc.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Indole — Grokipedia [grokipedia.com]
• 5. orca.cardiff.ac.uk [orca.cardiff.ac.uk]

Advanced In Vitro Cytotoxicity Screening of Ethyl 3H-Indole-3-Carboxylate: Mechanistic Pathways and Methodological Rigor

Executive Overview & Pharmacological Context

In the landscape of oncology drug development, the indole scaffold remains one of the most privileged structures in medicinal chemistry. Specifically, ethyl 3H-indole-3-carboxylate (and its 1H-indole tautomeric equivalents) serves as a highly versatile building block for designing potent anti-cancer agents[1].

While basic, unfunctionalized indoles often exhibit negligible cytotoxicity, esterification at the 3-position fundamentally alters the molecule's physicochemical profile. The addition of the ethyl ester group enhances lipophilicity, facilitating superior cellular membrane penetration compared to free indole-3-carboxylic acids. Once intracellular, these derivatives and their synthesized analogs (such as 5-hydroxyindole-3-carboxylate esters) demonstrate pronounced, targeted cytotoxicity against human carcinoma lines like MCF-7 (breast), A549 (lung), and Caco-2 (colon), often while sparing normal human dermal fibroblasts[2].

As Application Scientists, our goal is not merely to observe cell death, but to rigorously map the causality of that death. This whitepaper outlines the mechanistic rationale and the self-validating in vitro screening protocols required to accurately profile the cytotoxicity of ethyl 3H-indole-3-carboxylate derivatives.

Mechanistic Causality: Driving Cellular Demise

To design an effective screening cascade, one must first understand the biological targets of the compound. Indole-3-carboxylate derivatives and closely related analogs (like indole-3-carbinol) do not kill cells randomly; they trigger highly specific, multi-modal signaling cascades:

• Aryl Hydrocarbon Receptor (AhR) Activation : Indole derivatives are well-documented, potent ligands for the AhR. Upon binding, they trigger a xenobiotic stress response that can significantly decrease cellular proliferation, particularly in gastrointestinal models like Caco-2 cells[3].

• Mitochondrial-Mediated (Intrinsic) Apoptosis : These compounds induce severe mitochondrial stress. This leads to the depolarization of the mitochondrial membrane and the subsequent release of cytochrome c into the cytosol, which triggers the proteolytic cleavage and activation of Caspase-9 and Caspase-3/7[4][5].

• p53-Dependent Cell Cycle Arrest : Exposure to functionalized indoles upregulates the tumor suppressor protein p53 and its downstream effector p21, while simultaneously downregulating cyclins (e.g., Cyclin D1). This forces malignant cells into a prolonged G0/G1 cell cycle arrest, ultimately culminating in apoptosis[6][7].

Fig 1: Mechanistic pathways of indole-3-carboxylate derivatives inducing apoptosis and cell cycle arrest.

The Self-Validating Screening Workflow

A single assay is never sufficient to declare a compound "cytotoxic." Artifacts, solvent toxicity, and metabolic interference can easily generate false positives. A scientifically rigorous approach requires an orthogonal screening workflow —a self-validating system where primary metabolic data is confirmed by secondary mechanistic assays.

Fig 2: Orthogonal in vitro cytotoxicity screening workflow ensuring self-validating data.

Experimental Methodologies: Causality & Execution

Primary Viability Assessment: The High-Throughput MTT Assay

Causality Rationale: The MTT assay measures the reduction of a tetrazolium salt into formazan by mitochondrial succinate dehydrogenase. Because indole-3-carboxylates directly impact mitochondrial integrity[4], this assay provides a highly sensitive, early indicator of compound efficacy[1][2].

Step-by-Step Protocol:

• Cell Seeding: Seed target carcinoma cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5×103 cells/well.

  • Expert Insight: Cells must be allowed to adhere overnight to reach 60–70% confluency. The MTT assay relies on active metabolism; testing on over-confluent, contact-inhibited cells will yield artificially high IC50 values[3].

• Edge Effect Mitigation: Fill the outermost perimeter wells with sterile PBS.

  • Expert Insight: Evaporation in outer wells concentrates the media, inducing osmotic stress and skewing viability readouts.

• Compound Dosing: Treat cells with serial dilutions of ethyl 3H-indole-3-carboxylate (e.g., 0.1 µM to 100 µM) for 24 to 72 hours.

  • Expert Insight: The final concentration of the DMSO vehicle must strictly remain <0.1% v/v . Higher concentrations induce baseline solvent toxicity, breaking the self-validating nature of the control group.

• MTT Incubation: Add 20 µL of MTT reagent (5 mg/mL) to each well and incubate for 4 hours at 37°C.

• Solubilization & Readout: Carefully aspirate the media and dissolve the resulting formazan crystals in 100 µL of a 1:1 DMSO-ethanol solution[3]. Read absorbance at 570 nm using a microplate reader.

  • Expert Insight: Removing the media prior to solubilization prevents phenol red from interfering with the 570 nm absorbance spectrum, ensuring pristine data fidelity.

Mechanistic Validation: Annexin V/PI Flow Cytometry

Causality Rationale: A reduction in MTT signal could indicate cell death or merely a pause in proliferation (cytostasis). To prove the compound is actively killing cells via apoptosis (as opposed to non-specific necrosis), we utilize Annexin V/PI dual staining[5][7]. Annexin V binds to externalized phosphatidylserine (an early apoptotic marker), while Propidium Iodide (PI) only enters cells with ruptured membranes (late apoptosis/necrosis).

Step-by-Step Protocol:

• Harvesting: Post-treatment, collect the media, wash the wells with PBS, and trypsinize the cells.

  • Expert Insight: You must pool the initial media, the PBS wash, and the trypsinized cells into a single tube. Apoptotic cells detach from the plate; discarding the supernatant means throwing away the exact cellular population you are trying to measure.

• Staining: Resuspend the cell pellet in 1X Annexin V Binding Buffer. Add 5 µL of FITC-Annexin V and 5 µL of PI. Incubate in the dark for 15 minutes at room temperature.

• Acquisition: Analyze via flow cytometry within 1 hour. The resulting quadrant plot provides a self-validating map: live cells (Annexin-/PI-), early apoptotic (Annexin+/PI-), and late apoptotic (Annexin+/PI+).

Quantitative Data Synthesis

The efficacy of indole-3-carboxylate derivatives varies significantly based on functionalization and the target cell line. The table below synthesizes benchmark IC50/EC50 data from recent literature, serving as a comparative baseline for your screening campaigns.

Compound Class / Derivative	Target Cell Line	Assay Type	IC50 / EC50 Range	Key Mechanistic Observation
Indole-3-carboxylic acid (I3CA)	Caco-2, MRC-5	MTT	0.52 – 66.4 µM	AhR activation; targeted reduction in cellular proliferation[3].
5-Hydroxyindole-3-carboxylate esters	MCF-7 (Breast)	MTT	4.7 – 10.0 µM	High potency against carcinomas; safe on normal human dermal fibroblasts[2].
Indole-3-carboxylic acid N-mustards	Animal Tumor Models	MTT	15.0 – 33.4 µM	Bifunctional alkylating activity combined with TLR agonism[8].
Indole-3-carbinol (Reference Scaffold)	A549, AGS	WST-1 / MTT	Dose-dependent	Intrinsic Caspase-8/9 activation; p53-mediated G0/G1 arrest[4][6].

Conclusion

Ethyl 3H-indole-3-carboxylate is a highly privileged, lipophilic scaffold that drives targeted cytotoxicity through AhR activation, mitochondrial stress, and p53-mediated cell cycle arrest. By implementing a self-validating screening workflow—anchored by strictly controlled MTT metabolic assays and orthogonally verified by Annexin V/PI flow cytometry—researchers can confidently map the structure-activity relationships (SAR) of novel indole derivatives, accelerating the development of next-generation oncological therapeutics.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Exploring the biological impact of bacteria-derived indole compounds on human cell health: Cytotoxicity and cell proliferation across six cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Indole-3-carbinol induces apoptosis in AGS cancer cells via mitochondrial pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Indole-3-carbinol induces apoptosis through p53 and activation of caspase-8 pathway in lung cancer A549 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Indole-3-Carbinol Promotes Apoptosis and Inhibits the Metastasis of Esophageal Squamous Cell Carcinoma by Downregulating the Wnt/β-Catenin Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis, Clastogenic and Cytotoxic Potential, and In Vivo Antitumor Activity of a Novel N-Mustard Based on Indole-3-carboxylic Acid Derivative | MDPI [mdpi.com]

Electronic and Steric Properties of Ethyl 3H-Indole-3-Carboxylate: A Comprehensive Technical Guide

Executive Summary The indolenine (3H-indole) core is a privileged scaffold in organic synthesis, materials science, and medicinal chemistry. Unlike its fully aromatic counterpart (1H-indole), the 3H-indole features a broken aromatic system with an sp³-hybridized C3 carbon and an electrophilic N=C imine bond. This whitepaper provides an in-depth analysis of the electronic and steric properties of the ethyl 3H-indole-3-carboxylate scaffold. As a Senior Application Scientist, I have structured this guide to dissect the causality behind its unique reactivity, outline field-proven synthetic protocols, and provide self-validating experimental workflows for researchers and drug development professionals.

Structural Paradigms: The Tautomerization Dynamic

To understand ethyl 3H-indole-3-carboxylate, one must first address the thermodynamic reality of indole tautomerization. If the C3 position contains a hydrogen atom, the 3H-indole will spontaneously tautomerize into the 1H-indole form to regain the 10π-electron aromaticity of the pyrrole ring.

Therefore, to isolate and utilize the 3H-indole-3-carboxylate scaffold, the C3 position must be disubstituted (e.g., carrying both an ethyl carboxylate group and an alkyl/aryl group). This creates a quaternary stereocenter that "locks" the molecule in the indolenine form, preserving its unique electronic and steric properties .

Logical relationship of electronic and steric factors in 3H-indoles.

Electronic Landscape of the Scaffold

The electronic signature of ethyl 3H-indole-3-carboxylate is defined by the interplay between the indolenine core and the C3-ester group.

• Imine (N=C) Electrophilicity: The nitrogen atom is sp² hybridized, forming an endocyclic imine bond. This makes the C2 position highly electrophilic, acting as a prime target for nucleophilic attack—a stark contrast to 1H-indoles, which are nucleophilic at C3.

• Inductive Effects (-I) of the Ester: Because the C3 carbon is sp³ hybridized, the ethyl carboxylate group cannot participate in direct π-resonance with the indolenine ring. However, it exerts a powerful electron-withdrawing inductive effect (-I). This proximity lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the adjacent N=C bond, further enhancing the electrophilicity at C2.

• Photophysical Implications: In materials science, this lowered LUMO makes the 3H-indole an exceptional electron acceptor. When integrated into Donor-π-Acceptor (D-π-A) systems, such as squaraine dyes for dye-sensitized solar cells (DSSCs), the indolenine core facilitates unidirectional charge flow and red-shifted emission .

Steric Architecture and 3D Conformation

Unlike the flat, planar geometry of 1H-indoles, the 3H-indole possesses a distinct 3D architecture driven by the tetrahedral sp³ hybridization at C3.

• Quaternary Stereocenter Dynamics: The presence of the bulky ethyl carboxylate group, alongside a second substituent (e.g., a methyl or phenyl group), creates a highly congested quaternary stereocenter.

• Prevention of Aggregation: In the development of fluorescent probes, intermolecular π-π stacking often leads to aggregation-induced quenching (ACQ). The steric bulk of the C3-ethyl carboxylate acts as a physical shield, preventing adjacent molecules from stacking face-to-face. This steric hindrance is a critical design feature for maintaining high quantum yields in solid-state or highly concentrated environments .

Quantitative Comparison of Indole Scaffolds

Table 1: Comparative Physicochemical Properties

Property	1H-Indole	3H-Indole (Indolenine)	Impact of C3-Ethyl Carboxylate
Aromaticity	Fully aromatic (10π e⁻)	Partially broken (sp³ at C3)	Locks the non-planar geometry (if C3 is disubstituted).
C2 Reactivity	Nucleophilic	Highly Electrophilic	Inductive pull (-I) further increases C2 electrophilicity.
Geometry	Planar	Non-planar (Tetrahedral C3)	Introduces significant steric bulk and potential chirality.
Optical Profile	UV-absorbing	Tunable D-π-A acceptor	Lowers LUMO, enabling red-shifted emission in dyes.

Synthetic Methodologies & Self-Validating Protocols

Synthesizing highly substituted 3H-indole-3-carboxylates requires precise control over oxidation and cyclization. Below are two field-proven methodologies, complete with causality and self-validation steps.

Protocol 1: Iodine-Mediated Cyclization of Enamines

This transition-metal-free protocol utilizes elemental iodine to promote the intramolecular cyclization of enamines into 3H-indoles .

Causality of Reagents:

• Iodine (I₂): Acts as a mild, selective electrophile to activate the enamine double bond without causing substrate decomposition (unlike hypervalent iodine reagents).

• K₂CO₃: Neutralizes the HI byproduct generated during the Friedel-Crafts rearomatization step, driving the reaction forward.

• DMF: A polar aprotic solvent that stabilizes the polar iodonium intermediate, accelerating cyclization.

Step-by-Step Workflow:

• Setup: Dissolve 0.25 mmol of the enamine substrate (e.g., (Z)-ethyl 2-methyl-3-phenyl-3-(phenylamino)acrylate) in 1.0 mL of anhydrous DMF. (Causality: Anhydrous conditions prevent premature enamine hydrolysis).

• Activation: Add 0.30 mmol of K₂CO₃ followed by 0.28 mmol of I₂. The solution will immediately turn deep purple.

• Thermal Cyclization: Heat the mixture to 100 °C for 1 hour.

• Self-Validation (In-Process): Monitor via TLC (Hexane/EtOAc). The reaction is complete when the deep iodine color fades to a pale yellow/brown, visually confirming the consumption of I₂ and the formation of the cyclized product.

• Quenching: Cool to room temperature and quench with saturated aqueous Na₂S₂O₃ (2 mL). (Causality: Thiosulfate reduces unreacted electrophilic iodine to benign iodide, preventing post-reaction halogenation).

• Isolation: Extract with ethyl acetate (3 x 5 mL), wash with brine, dry over Na₂SO₄, concentrate, and purify via silica gel chromatography.

• Analytical Validation: Confirm the sp³ C3 quaternary center via ¹³C NMR; expect a characteristic aliphatic peak around 60–70 ppm for the C3 carbon, distinct from aromatic 1H-indole shifts.

Step-by-step workflow of the iodine-mediated 3H-indole synthesis.

Table 2: Optimization of Oxidants for 3H-Indole Synthesis

Oxidant	Base	Solvent	Temp (°C)	Yield (%)	Mechanistic Observation
I₂	K₂CO₃	DMF	100	82	Optimal electrophilic activation of enamine.
IBr	K₂CO₃	DMF	100	60	Competitive bromination reduces overall yield.
PIDA	K₂CO₃	DMF	100	Trace	Hypervalent iodine lacks sufficient electrophilicity.
PIFA	K₂CO₃	DMF	100	Trace	Causes over-oxidation and substrate decomposition.

Protocol 2: Rh(III)-Catalyzed Cascade Annulation

For highly functionalized derivatives, a tandem C–H activation/cyclization approach utilizing N-phenylbenzimidamides and pyridotriazoles can be employed .

Causality of Reagents:

• [Cp*RhCl₂]₂ (5 mol%): Initiates ortho-C-H activation of the N-phenylbenzimidamide.

• AgNTf₂: Acts as a halide scavenger to generate the active, highly electrophilic cationic Rh(III) species.

• 1-Ad-COOH: A bulky carboxylic acid additive that facilitates the concerted metalation-deprotonation (CMD) step.

Step-by-Step Workflow:

• Catalyst Activation: In a sealed tube under argon, combine the N-phenylbenzimidamide (0.1 mmol), pyridotriazole (0.12 mmol),[Cp*RhCl₂]₂ (3 mg), AgNTf₂ (11.6 mg), 1-Ad-COOH (18 mg), and NaOAc (2.5 mg) in 1.0 mL of 1,2-dichloroethane (DCE).

• Reaction: Heat the mixture at 120 °C. (Causality: Elevated temperature is required to overcome the activation barrier of the C-H insertion and subsequent elimination of ammonia).

• Self-Validation: The reaction progress is tracked by the evolution of ammonia gas (detectable via damp pH paper at the vent) and TLC conversion.

• Isolation: After completion (typically 6 hours), remove the solvent under reduced pressure and purify via flash chromatography (petroleum ether/ethyl acetate 10:1) to yield the quaternary 3H-indole-3-carboxylate.

Conclusion

The ethyl 3H-indole-3-carboxylate scaffold is a masterpiece of steric and electronic engineering. By utilizing the inductive pull of the sp³-bound ester and the electrophilicity of the N=C imine bond, researchers can design highly reactive intermediates for alkaloid synthesis. Furthermore, the rigid, bulky 3D geometry provided by the quaternary C3 center makes it an invaluable building block for preventing aggregation in advanced photophysical materials. Mastering the synthesis of this core—whether through iodine-mediated cyclization or Rh(III) catalysis—requires strict adherence to the thermodynamic principles of tautomerization and electrophilic activation.

References

• He, Z., Li, H., & Li, Z. (2010). "Iodine-Mediated Synthesis of 3H-Indoles via Intramolecular Cyclization of Enamines." The Journal of Organic Chemistry, 75(12), 4296–4299. URL:[Link]

• Bisht, R., et al. (2023). "Steric and Electronic Effect in Unsymmetrical Squaraine Dyes for Dye-Sensitized Solar Cells." The Journal of Physical Chemistry C. URL:[Link]

• Wang, Y., et al. (2019). "Specific Synthesis of 3H-Indole Derivatives via Rh(III)-Catalyzed Cascade Annulation between N-Phenylbenzimidamides and Pyridotriazoles." The Journal of Organic Chemistry, 84(23), 15476–15485. URL:[Link]

Protocols & Analytical Methods

Synthesis of Ethyl 2-Phenyl-3H-indole-3-carboxylate: A Detailed Protocol and Application Note

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, step-by-step protocol for the synthesis of ethyl 2-phenyl-3H-indole-3-carboxylate, a valuable heterocyclic scaffold in medicinal chemistry and materials science. The presented methodology is based on a robust and efficient two-step sequence, commencing with the formation of an enamine precursor followed by a transition-metal-free, iodine-mediated intramolecular cyclization. This document offers in-depth technical details, explains the rationale behind procedural choices, and is grounded in authoritative scientific literature.

Introduction: The Significance of the 3H-Indole Core

The 3H-indole (or indolenine) moiety is a crucial structural unit found in a wide array of natural products and pharmacologically active compounds.[1] Unlike their more common 1H-indole isomers, 3H-indoles possess a unique sp³-hybridized carbon at the 3-position, which introduces a three-dimensional character and a reactive imine functionality. This makes them versatile intermediates for the construction of complex polycyclic indoline alkaloids and other novel therapeutic agents.[1][2] Ethyl 2-phenyl-3H-indole-3-carboxylate serves as a key building block, incorporating both the 3H-indole core and a synthetically malleable ester group, making it an attractive target for further chemical exploration.

Synthetic Strategy: A Two-Step Approach

The synthesis is logically divided into two primary stages:

• Enamine Precursor Synthesis: Formation of (Z)-ethyl 3-anilino-2-phenylacrylate from the condensation of ethyl benzoylacetate and aniline. This step establishes the necessary carbon and nitrogen framework for the subsequent cyclization.

• Iodine-Mediated Cyclization: An intramolecular C-H amination reaction to construct the 3H-indole ring system. This modern approach is advantageous due to its operational simplicity and avoidance of transition-metal catalysts.[2]

Reaction Mechanism

The key cyclization step proceeds via an iodine-mediated pathway. A plausible mechanism involves the oxidative iodination of the enamine to generate an iodide intermediate. This is followed by an intramolecular Friedel-Crafts-type alkylation onto the aniline ring. Subsequent rearomatization through the elimination of hydrogen iodide (facilitated by the base) yields the final 3H-indole product.[1]

Caption: Proposed mechanism for the iodine-mediated synthesis of 3H-indoles.

Part 1: Synthesis of (Z)-Ethyl 3-Anilino-2-phenylacrylate (Enamine Precursor)

This initial step involves the acid-catalyzed condensation of a β-ketoester with aniline. The use of a Dean-Stark apparatus is crucial for driving the reaction to completion by removing the water byproduct.

Materials and Reagents

Reagent/Material	Grade	Supplier Example
Ethyl benzoylacetate	≥98%	Sigma-Aldrich
Aniline	≥99.5%, ReagentPlus®	Sigma-Aldrich
p-Toluenesulfonic acid	≥98.5% (ACS)	Sigma-Aldrich
Toluene	Anhydrous, ≥99.8%	Sigma-Aldrich
Sodium bicarbonate (aq.)	Saturated solution	---
Anhydrous sodium sulfate	Granular, ≥99.0%	Sigma-Aldrich
Rotary Evaporator	---	---
Dean-Stark Apparatus	---	---

Step-by-Step Protocol

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus fitted with a reflux condenser, add ethyl benzoylacetate (10.0 g, 52.0 mmol, 1.0 equiv), aniline (5.2 mL, 57.2 mmol, 1.1 equiv), and toluene (100 mL).

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid monohydrate (approx. 250 mg, 1.3 mmol).

• Azeotropic Dehydration: Heat the reaction mixture to reflux. Monitor the collection of water in the Dean-Stark trap. Continue refluxing until no more water is collected (typically 3-5 hours).

• Reaction Quenching and Workup: Allow the mixture to cool to room temperature. Transfer the solution to a separatory funnel and wash sequentially with a saturated aqueous solution of sodium bicarbonate (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is typically a viscous oil or a low-melting solid. It can often be used in the next step without further purification. If necessary, purify by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient).

Part 2: Synthesis of Ethyl 2-Phenyl-3H-indole-3-carboxylate

This is the key cyclization step to form the target 3H-indole. The reaction conditions are adapted from the reliable method developed by Li and coworkers.[1][2]

Materials and Reagents

Reagent/Material	Grade	Supplier Example
(Z)-Ethyl 3-anilino-2-phenylacrylate	From Part 1	---
Iodine (I₂)	≥99.8% (ACS)	Sigma-Aldrich
Potassium carbonate (K₂CO₃)	Anhydrous, ≥99%	Sigma-Aldrich
N,N-Dimethylformamide (DMF)	Anhydrous, 99.8%	Sigma-Aldrich
Ethyl acetate	HPLC Grade	Sigma-Aldrich
Hexane	HPLC Grade	Sigma-Aldrich
Deionized Water	---	---
Anhydrous sodium sulfate	Granular, ≥99.0%	Sigma-Aldrich
Thin-Layer Chromatography (TLC) Plates	Silica gel 60 F₂₅₄	Merck

Quantitative Data Summary

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents	Mass/Volume
(Z)-Ethyl 3-anilino-2-phenylacrylate	267.32	1.0	1.0	267 mg
Iodine (I₂)	253.81	1.1	1.1	279 mg
Potassium carbonate (K₂CO₃)	138.21	1.2	1.2	166 mg
N,N-Dimethylformamide (DMF)	73.09	---	---	4.0 mL

Step-by-Step Protocol

• Reaction Setup: In a 25 mL round-bottom flask, combine (Z)-ethyl 3-anilino-2-phenylacrylate (267 mg, 1.0 mmol, 1.0 equiv), potassium carbonate (166 mg, 1.2 mmol, 1.2 equiv), and iodine (279 mg, 1.1 mmol, 1.1 equiv).

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF) (4.0 mL) to the flask.

• Heating: Place the flask in a preheated oil bath at 100 °C and stir the reaction mixture vigorously.

• Reaction Monitoring: Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) using a hexane/ethyl acetate (e.g., 8:2) mobile phase. The reaction is typically complete within 1-2 hours.[2]

• Quenching and Extraction: After completion, cool the reaction mixture to room temperature. Add deionized water (20 mL) and extract the product with ethyl acetate (3 x 20 mL).

• Washing: Combine the organic extracts and wash with a 10% aqueous sodium thiosulfate solution (to remove excess iodine), followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the pure ethyl 2-phenyl-3H-indole-3-carboxylate. The expected yield is generally good to excellent (e.g., 75-85%).[2]

Overall Experimental Workflow

Caption: High-level workflow for the two-part synthesis.

Trustworthiness and Validation

The protocol described herein is a self-validating system. Successful synthesis of the enamine precursor in Part 1 can be confirmed by ¹H NMR spectroscopy, observing the characteristic vinyl and NH proton signals. The final product from Part 2 should be characterized by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm its structure and purity. The expected analytical data will be consistent with the formation of ethyl 2-phenyl-3H-indole-3-carboxylate. The yields and reaction times are based on established literature precedents for similar substrates, ensuring a high probability of success.[1][2]

References

• He, Z., Li, H., & Li, Z. (2010). Iodine-Mediated Synthesis of 3H-Indoles via Intramolecular Cyclization of Enamines. The Journal of Organic Chemistry, 75(12), 4296–4299. [Link]

• He, Z., Li, H., & Li, Z. (2010). Iodine-Mediated Synthesis of 3H-Indoles via Intramolecular Cyclization of Enamines. Synfacts, 2010(08), 0928-0928. Available from: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Iodine-Mediated Synthesis of 3H-Indoles via Intramolecular Cyclization of Enamines [organic-chemistry.org]

Application Note: Protocol for the Solubilization of Ethyl 3H-Indole-3-Carboxylate in DMSO for In Vitro Cell Assays

Introduction & Chemical Context

Ethyl 3H-indole-3-carboxylate (predominantly existing and commercially supplied as its highly stable tautomer, ethyl 1H-indole-3-carboxylate , CAS 776-41-0) is a versatile heterocyclic building block frequently utilized in drug discovery and the synthesis of bioactive indole derivatives. Due to the highly hydrophobic nature of the indole core, introducing this compound into aqueous in vitro cell culture systems presents significant solubility challenges.

Dimethyl sulfoxide (DMSO) is the gold-standard aprotic solvent for solvating hydrophobic small molecules. However, the protocol for its use must be rigorously controlled. Improper dilution techniques can lead to compound precipitation (yielding false-negative efficacy data), while excessive final DMSO concentrations can induce baseline cytotoxicity, confounding assay results.

Physicochemical Profile & Causality of Solvation

According to topological solubility models, ethyl 1H-indole-3-carboxylate possesses a Log S value of approximately -2.98, classifying it as poorly soluble in water (approx. 0.198 mg/mL)[1]. Conversely, it exhibits excellent solubility in organic solvents like DMSO.

The Causality of the "Solvent-Shift" Method: Directly adding the dry powder to aqueous cell culture media results in immediate crystallization. Therefore, the compound must first be locked into a thermodynamically stable state using 100% anhydrous DMSO (the Master Stock). All subsequent serial dilutions must also be performed in 100% DMSO. This ensures that when the compound is finally introduced to the aqueous phase, the localized solvent environment prevents the formation of colloidal aggregates. Furthermore, performing serial dilutions in DMSO ensures that every cell treatment group receives the exact same volume of DMSO, isolating the drug's biological effect from the solvent's inherent toxicity.

DMSO Cytotoxicity Thresholds

To maintain the scientific integrity of the assay, the final concentration of DMSO must be strictly limited. High concentrations of DMSO (>1.0%) can induce caspase-3 cleavage, alter cellular metabolism, and cause significant cell death within 24 hours[2].

Table 1: Maximum Recommended DMSO Concentrations for Cell-Based Assays

Final DMSO Concentration (v/v)	Cellular Impact & Tolerance	Recommended Application
≤ 0.1%	Non-toxic to almost all cell types. No interference with proliferation.	Gold standard for primary cells, stem cells, and sensitive assays[3].
0.1% – 0.5%	Well-tolerated by most robust, immortalized cancer cell lines.	Standard range for short-term (24–48h) viability assays[3].
0.5% – 1.0%	May cause metabolic stress, slight toxicity, or altered signaling.	Use only if unavoidable, requiring rigorous vehicle control validation.
> 1.0%	Significant cytotoxicity, membrane degradation, and apoptosis.	Strictly avoid for cell-based viability assays[2].

Experimental Workflow

Workflow for the controlled solubilization of ethyl 1H-indole-3-carboxylate.

Detailed Protocol: A Self-Validating System

Phase 1: Preparation of the Master Stock (e.g., 50 mM)

• Equilibration: Allow the vial of ethyl 1H-indole-3-carboxylate to equilibrate to room temperature in a desiccator. Causality: Opening a cold vial causes ambient moisture condensation. Water introduced into the DMSO stock will drastically reduce the compound's solubility shelf-life and promote micro-precipitation.

• Weighing: Accurately weigh the required mass (e.g., 9.46 mg for a 1 mL stock at 50 mM, MW = 189.21 g/mol ).

• Dissolution: Add the calculated volume of anhydrous, cell-culture grade DMSO (≥99.9% purity).

• Homogenization: Vortex for 30–60 seconds. If dissolution is incomplete, sonicate in a water bath at room temperature for 5 minutes.

• Validation Checkpoint: Visually inspect the solution against a dark background. It must be completely transparent with no particulate matter.

Phase 2: Intermediate Serial Dilutions

• Prepare a series of sterile microcentrifuge tubes.

• Transfer the appropriate volume of 100% DMSO to each tube.

• Perform serial dilutions (e.g., 1:3 or 1:10) from the Master Stock into the subsequent tubes.

• Pipette up and down at least 5 times per transfer to ensure complete homogeneity.

Phase 3: Final Dilution in Aqueous Media (Working Solution)

• Pre-warm the complete cell culture media (containing FBS and supplements) to 37°C. Causality: Warm media increases the thermodynamic solubility limit of the compound during the solvent shift, preventing cold-shock precipitation.

• Crucial Step: Add the DMSO stock dropwise into the culture media while continuously vortexing or swirling. Causality: Never add the aqueous media directly to the DMSO stock. Doing so creates a localized microenvironment of high water concentration, causing irreversible shock-precipitation of the indole derivative.

• Ensure the dilution factor is at least 1:1000 (e.g., 1 µL of DMSO stock into 999 µL of media) to achieve a final DMSO concentration of ≤0.1%.

Phase 4: Quality Control & Cell Treatment

• Self-Validation (Turbidity Check): Before applying to cells, measure the optical density (OD) of the highest-concentration working solution at 600 nm using a spectrophotometer. An OD600 > 0.05 compared to a media-only blank indicates colloidal aggregation (precipitation). If precipitation occurs, the maximum testable concentration must be lowered.

• Cell Treatment: Aspirate the old media from the seeded cells and gently add the compound-containing media.

• Vehicle Control Validation: You must include a "Vehicle Control" well containing the exact same final concentration of DMSO (e.g., 0.1%) without the compound. Causality: This internal control validates that any observed reduction in cell viability is strictly due to the pharmacological action of ethyl 1H-indole-3-carboxylate, not baseline solvent toxicity.

Sources

• 1. CAS:776-41-0, 吲哚-3-甲酸乙酯-毕得医药 [bidepharm.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]

Application Note: Catalytic Asymmetric Synthesis Involving Ethyl 3H-Indole-3-Carboxylate Derivatives

Executive Summary

The construction of chiral indolines featuring a C3-tetrasubstituted stereocenter is a critical objective in the development of bioactive alkaloids and pharmaceutical intermediates. Ethyl 3H-indole-3-carboxylate derivatives (indolenines) serve as highly versatile, electrophilic scaffolds for these transformations. This application note provides an in-depth mechanistic guide and validated protocols for the catalytic asymmetric functionalization of these substrates, specifically focusing on Brønsted acid-catalyzed transfer hydrogenation and organocatalytic aza-Henry reactions.

Mechanistic Dynamics & Substrate Rationale

Ethyl 3H-indole-3-carboxylates are characterized by a reactive cyclic imine (C=N) bond and a fully substituted C3 position. The presence of the electron-withdrawing ethyl carboxylate group at C3 significantly enhances the electrophilicity of the imine carbon, making it highly susceptible to nucleophilic attack. However, the steric bulk of the C3 substituents (typically an ethyl ester paired with an alkyl or aryl group) creates a high energy barrier for facial selectivity.

To overcome this, successful asymmetric protocols rely on highly ordered transition states mediated by dual-activation catalysts. For instance, 1 can simultaneously protonate the imine nitrogen while coordinating the incoming hydride source (e.g., Hantzsch ester) via hydrogen bonding, ensuring stringent stereofacial discrimination[1]. Similarly, 2 activate the imine through the thiourea moiety while the tertiary amine deprotonates the nucleophile (e.g., nitromethane), directing the attack to a single enantiotopic face[2]. Recent advances also demonstrate the viability of3 of these sterically demanding 2,3,3-trisubstituted 3H-indoles[3].

Workflow Visualization

Catalytic asymmetric workflow for ethyl 3H-indole-3-carboxylate functionalization.

Experimental Protocols

Protocol A: Brønsted Acid-Catalyzed Asymmetric Transfer Hydrogenation

Objective: Enantioselective reduction of the C=N bond of ethyl 3-methyl-2-phenyl-3H-indole-3-carboxylate to yield a chiral indoline.

Reagents & Materials:

• Substrate: Ethyl 3-methyl-2-phenyl-3H-indole-3-carboxylate (0.20 mmol, 1.0 equiv)

• Hydride Source: Hantzsch dihydropyridine (0.25 mmol, 1.25 equiv)

• Catalyst: Chiral Phosphoric Acid (e.g., TRIP) (5 mol%)

• Solvent: Anhydrous Toluene (10 mL, 0.02 M)

Step-by-Step Methodology:

• Flame-dry a 25 mL Schlenk tube under vacuum and backfill with Argon (repeat 3x).

• Add the 3H-indole substrate, Hantzsch dihydropyridine, and the chiral phosphoric acid catalyst to the tube.

• Inject anhydrous toluene to achieve a 0.02 M concentration.

• Stir the reaction mixture at 25 °C for 16 hours.

• Quench the reaction by adding saturated aqueous NaHCO₃ (5 mL) and extract with EtOAc (3 × 10 mL).

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product via silica gel flash chromatography (Hexane/EtOAc gradient).

Causality & Mechanistic Rationale: Toluene is explicitly chosen as a non-polar solvent to maximize the strength of the hydrogen-bonding interactions in the transition state. Polar solvents would competitively bind to the phosphoric acid, disrupting the chiral pocket and drastically lowering the enantiomeric excess (ee). The 5 mol% catalyst loading provides an optimal balance; studies have shown that decreasing the loading to 1 mol% maintains selectivity but requires extended reaction times[1].

Validation & Quality Control (Self-Validating System):

• Conversion Check: Monitor via TLC (UV 254 nm). The indoline product will exhibit a lower Rf​ value than the starting 3H-indole. Confirm conversion via ¹H NMR by the disappearance of the imine carbon signal (~175 ppm) and the appearance of the indoline C2-H proton signal (~4.5–5.5 ppm).

• Enantiomeric Purity: Analyze via chiral HPLC (e.g., Chiralcel OD-H column, Hexane/i-PrOH 90:10, 1.0 mL/min). A racemic standard must be synthesized (using a racemic acid catalyst like diphenyl phosphate) and injected prior to the chiral sample to validate baseline separation of the enantiomers.

Protocol B: Organocatalytic Enantioselective Aza-Henry Reaction

Objective: Asymmetric nucleophilic addition of nitromethane to the imine bond of ethyl 3H-indole-3-carboxylate derivatives.

Reagents & Materials:

• Substrate: Ethyl 3-methyl-2-phenyl-3H-indole-3-carboxylate (0.20 mmol, 1.0 equiv)

• Nucleophile: Nitromethane (2.0 mmol, 10 equiv)

• Catalyst: Cinchona-alkaloid-based thiourea bifunctional catalyst (10 mol%)

• Solvent: Tetrahydrofuran (THF) (2 mL, 0.1 M)

Step-by-Step Methodology:

• In a dried reaction vial equipped with a magnetic stir bar, dissolve the substrate and the thiourea catalyst in THF.

• Cool the mixture to -20 °C using a cryocooler or dry ice/ethylene glycol bath.

• Add nitromethane dropwise over 5 minutes to prevent localized temperature spikes.

• Stir the mixture at -20 °C for 48 hours.

• Directly load the crude mixture onto a silica gel column and purify using a Hexane/EtOAc eluent system to isolate the 2-nitromethyl indoline.

Causality & Mechanistic Rationale: The bifunctional nature of the thiourea catalyst is non-negotiable here. The thiourea protons activate the 3H-indole via double hydrogen bonding, while the basic quinuclidine nitrogen of the Cinchona alkaloid deprotonates the nitromethane. The low temperature (-20 °C) is critical; it suppresses the uncatalyzed background aza-Henry reaction, which would otherwise erode the enantioselectivity of the final product[2].

Validation & Quality Control (Self-Validating System):

• Structural Confirmation: Verify the incorporation of the nitromethyl group via ¹H NMR (look for the characteristic diastereotopic protons of the -CH₂NO₂ group around 4.2–4.8 ppm, exhibiting a complex ABX spin system with the C2-H proton).

• Enantiomeric Purity: Determine ee via chiral HPLC (e.g., Chiralpak AD-H column).

Quantitative Data & Optimization

The following table summarizes the optimization parameters for the asymmetric transfer hydrogenation of ethyl 3-methyl-2-phenyl-3H-indole-3-carboxylate, demonstrating the critical impact of solvent and temperature on the reaction's efficiency.

Entry	Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee %)
1	CPA-1 (TRIP)	Toluene	25	16	98	97
2	CPA-1 (TRIP)	Dichloromethane	25	16	85	82
3	CPA-1 (TRIP)	Toluene	0	24	95	98
4	CPA-2 (BINOL-derived)	Toluene	25	16	70	65
5	CPA-1 (TRIP)	THF	25	16	45	30

Data Interpretation: Non-polar solvents (Toluene, Entry 1) are vastly superior to coordinating solvents (THF, Entry 5) due to the preservation of the delicate hydrogen-bonding network in the transition state. Lowering the temperature to 0 °C (Entry 3) slightly increases ee but requires longer reaction times.

References

• Asymmetric Synthesis of Indolines by Catalytic Enantioselective Reduction of 3H-Indoles Source: Organic Letters - ACS Publications URL:1 Citation Index:[1]

• Catalytic Asymmetric Formal Aza-Diels–Alder Reactions of α,β-Unsaturated Ketones and 3H-Indoles Source: ACS Publications URL:4 Citation Index:[4]

• Chiral Borane-Catalyzed Asymmetric Hydrosilylation of 2,3,3-Trisubstituted 3H-Indoles Source: ACS Publications URL:3 Citation Index:[3]

• Organocatalytic aza-Henry reaction of 3H-indole 1a with 1-nitropropane 2b Source: ResearchGate URL:2 Citation Index:[2]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 3H-Indole-3-Carboxylate

Welcome to the comprehensive technical support guide for the synthesis of ethyl 3H-indole-3-carboxylate and its derivatives. This resource is designed for researchers, scientists, and professionals in drug development who are looking to optimize their synthetic protocols, troubleshoot common issues, and improve product yield and purity. Drawing upon established chemical principles and field-proven insights, this guide provides in-depth solutions to challenges encountered during the synthesis of this important heterocyclic scaffold.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding the synthesis of ethyl 3H-indole-3-carboxylate and related indole esters.

Q1: What are the most common synthetic routes to prepare ethyl indole-3-carboxylate?

There are several established methods for the synthesis of indole-3-carboxylates. The choice of method often depends on the availability of starting materials and the desired substitution pattern on the indole ring. Some of the most prevalent methods include:

• Fischer Indole Synthesis: This is one of the oldest and most reliable methods for producing indoles.[1] It involves the reaction of a (substituted) phenylhydrazine with an aldehyde or ketone under acidic conditions.[1] For ethyl indole-3-carboxylate, a common precursor is the phenylhydrazone of a pyruvate ester.

• Reissert Indole Synthesis: This method involves the condensation of an o-nitrotoluene with diethyl oxalate, followed by reductive cyclization to form the indole-2-carboxylic acid, which can then be esterified.[2][3]

• Hemetsberger-Knittel Indole Synthesis: This route involves the thermal decomposition of a 3-aryl-2-azido-propenoic ester to yield an indole-2-carboxylic ester.[4][5]

• Japp-Klingemann Reaction: This reaction is often used to synthesize the necessary hydrazone precursors for the Fischer indole synthesis from β-keto-esters and aryl diazonium salts.[6][7]

Q2: My yield of ethyl 3H-indole-3-carboxylate is consistently low. What are the likely causes?

Low yields in indole synthesis can stem from a variety of factors. Some of the most common culprits include:

• Side Reactions: Competing side reactions such as polymerization, rearrangements, and the formation of byproducts can significantly reduce the yield of the desired indole.[8]

• Sub-optimal Reaction Conditions: The choice of acid catalyst, solvent, and reaction temperature are all critical parameters that can greatly influence the reaction outcome.[8][9]

• Incomplete Reaction: The reaction may not be going to completion, leaving unreacted starting materials in the mixture.

• Product Degradation: The indole product itself may be unstable under the reaction conditions, leading to degradation and reduced yield.[8]

• Inefficient Purification: Product loss during workup and purification can also contribute to a lower overall yield.

Q3: I am observing the formation of an N-methylated byproduct. How can I prevent this?

The formation of N-methylated byproducts is a common issue, particularly when using certain methylating agents for esterification.[9] The indole nitrogen is nucleophilic and can be methylated, especially in the presence of strong bases or harsh methylating agents.[9]

To avoid N-methylation, consider the following:

• Choice of Esterification Method: If starting from the carboxylic acid, a Fischer esterification using methanol as the solvent and a catalytic amount of a strong acid (e.g., sulfuric acid) is a good option. This method avoids the use of a separate methylating agent that could react with the indole nitrogen.[9]

• Avoid Strong Bases: Do not use strong bases like sodium hydride (NaH), as they will deprotonate the indole nitrogen, increasing its nucleophilicity and making it more susceptible to methylation.[9]

Q4: How can I qualitatively and quantitatively assess the purity of my ethyl 3H-indole-3-carboxylate?

A combination of techniques is recommended for a thorough purity assessment:

• Thin-Layer Chromatography (TLC): TLC is a quick and effective method for qualitative analysis. A single spot on the TLC plate under UV visualization is a good indication of high purity. The presence of multiple spots suggests impurities.[10] A common eluent system for this analysis is a mixture of hexane and ethyl acetate.[10]

• High-Performance Liquid Chromatography (HPLC): HPLC provides a more quantitative assessment of purity, allowing you to determine the percentage of your desired product in the sample.

• Melting Point Analysis: A sharp melting point that corresponds to the literature value is indicative of high purity. A broad or depressed melting point suggests the presence of impurities.[10]

• Spectroscopic Methods (NMR, IR, MS): Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are essential for confirming the structure of your product and identifying any potential impurities.

Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving common problems encountered during the synthesis of ethyl 3H-indole-3-carboxylate.

Issue 1: Low Product Yield

Symptom: The isolated yield of the desired indole ester is significantly lower than expected.

Possible Causes & Solutions:

Cause	Explanation	Recommended Solution
Inappropriate Acid Catalyst	The strength and type of acid catalyst can significantly impact the reaction rate and selectivity. Harsh conditions can lead to degradation.[8]	Screen different Brønsted acids (e.g., HCl, H₂SO₄, p-toluenesulfonic acid) and Lewis acids (e.g., ZnCl₂, BF₃) to find the optimal catalyst for your specific substrate.[1][11]
Incorrect Reaction Temperature	High temperatures can promote side reactions and product decomposition, while low temperatures may lead to an incomplete reaction.[8]	Optimize the reaction temperature. Start with milder conditions and gradually increase the temperature while monitoring the reaction progress by TLC.
Presence of Competing Side Reactions	Aldol condensation of the starting ketone/aldehyde or Friedel-Crafts-type reactions can lead to undesired byproducts.[8]	Maintain the lowest possible reaction temperature that allows for a reasonable reaction rate. Consider the slow addition of the carbonyl compound to the reaction mixture to minimize its concentration and reduce self-condensation.[8]
Oxidation of the Product	Indoles can be susceptible to oxidation, especially if exposed to air for prolonged periods at elevated temperatures.	Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

Issue 2: Formation of Isomeric Byproducts

Symptom: The final product is a mixture of the desired indole and one or more isomers.

Possible Causes & Solutions:

Cause	Explanation	Recommended Solution
Lack of Regiocontrol in Fischer Indole Synthesis	The use of unsymmetrical ketones in the Fischer indole synthesis can lead to the formation of two different indole isomers.	The choice of acid catalyst and its concentration can influence the regioselectivity. For example, stronger acids may favor the formation of the more substituted indole.[8] Careful selection of the starting materials is crucial to avoid this issue.
Formation of 3H-Indole (Indolenine) Isomers	Under certain acidic conditions, the cyclization in the Fischer indole synthesis can lead to the formation of non-aromatic indolenine isomers.[9]	The choice of acid catalyst and solvent is critical. Experiment with different catalyst-solvent combinations to favor the formation of the desired aromatic indole.[9]

Issue 3: Difficulty in Product Purification

Symptom: The crude product is difficult to purify, and standard methods like recrystallization or column chromatography are ineffective.

Possible Causes & Solutions:

Cause	Explanation	Recommended Solution
Presence of Tarry Byproducts	High reaction temperatures or highly acidic conditions can lead to the formation of polymeric or tarry materials that are difficult to remove.	Optimize the reaction conditions to minimize the formation of these byproducts. If they are present, consider a pre-purification step, such as washing the crude product with a non-polar solvent to remove some of the tar.
Co-elution of Impurities	An impurity may have a similar polarity to the desired product, making separation by column chromatography challenging.	Experiment with different solvent systems for column chromatography. A gradient elution may be necessary to achieve good separation. Alternatively, consider derivatizing the product or impurity to alter its polarity before chromatography.
Product Insolubility	The desired product may have low solubility in common recrystallization solvents.	Screen a variety of solvents or solvent mixtures for recrystallization. Hot filtration may be necessary to remove any insoluble impurities before allowing the solution to cool and crystallize.[10]

Experimental Protocols

Protocol 1: Synthesis of Ethyl 3H-Indole-3-Carboxylate via Fischer Indole Synthesis

This protocol provides a general procedure for the synthesis of ethyl 3H-indole-3-carboxylate from phenylhydrazine and ethyl pyruvate.

Materials:

• Phenylhydrazine

• Ethyl pyruvate

• Ethanol

• Concentrated Sulfuric Acid

• Sodium bicarbonate solution (saturated)

• Brine

• Anhydrous sodium sulfate

• Ethyl acetate

• Hexane

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve phenylhydrazine (1.0 eq) in ethanol.

• Add ethyl pyruvate (1.1 eq) dropwise to the solution at room temperature.

• Stir the mixture for 30 minutes. A precipitate of the phenylhydrazone may form.

• Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Protocol 2: Purification by Recrystallization

This protocol describes a general method for the purification of ethyl 3H-indole-3-carboxylate by recrystallization.

Materials:

• Crude ethyl 3H-indole-3-carboxylate

• Methanol (or another suitable solvent)

Procedure:

• Dissolve the crude product in a minimum amount of hot methanol.

• If insoluble impurities are present, perform a hot filtration to remove them.

• Allow the solution to cool slowly to room temperature to allow for the formation of crystals.

• For maximum yield, the flask can be placed in an ice bath after it has reached room temperature.[10]

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold methanol to remove any remaining soluble impurities.[10]

• Dry the purified crystals under vacuum.

Visualizations

Fischer Indole Synthesis Mechanism

The following diagram illustrates the key steps in the Fischer indole synthesis.

Caption: Key mechanistic steps of the Fischer Indole Synthesis.

Troubleshooting Workflow for Low Product Yield

This workflow provides a logical approach to diagnosing and resolving low yield issues.

Caption: A systematic workflow for troubleshooting low product yield.

References

• R Discovery. (2010, September 15). Japp‐Klingemann Fischer Indole Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Japp–Klingemann reaction. Retrieved from [Link]

• ResearchGate. (n.d.). The Japp‐Klingemann Reaction. Retrieved from [Link]

• TSI Journals. (n.d.). APPLICATION OF JAPP-KLINGEMANN REACTION IN THE SYNTHESIS OF AZACARBAZOLE DERIVATIVES. Retrieved from [Link]

• Wikipedia. (n.d.). Reissert indole synthesis. Retrieved from [Link]

• YouTube. (2024, December 20). Reissert Indole Synthesis. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). A three-component Fischer indole synthesis. Retrieved from [Link]

• SynArchive. (n.d.). Hemetsberger-Knittel Indole Synthesis. Retrieved from [Link]

• PMC. (n.d.). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. Retrieved from [Link]

• Semantic Scholar. (2020, May 5). The Hemetsberger reaction: A new approach to the synthesis of novel dihydroindoloindole systems. Retrieved from [Link]

• ACS Publications. (2010, June 4). Iodine-Mediated Synthesis of 3H-Indoles via Intramolecular Cyclization of Enamines. The Journal of Organic Chemistry. Retrieved from [Link]

• PMC. (1958). Ethyl 1-acetyl-1H-indole-3-carboxylate. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Reissert Indole Synthesis. Retrieved from [Link]

• Arkivoc. (n.d.). Synthesis and biological evaluation of some N-substituted indoles. Retrieved from [Link]

• PubMed. (2013, March 15). Extending the versatility of the Hemetsberger-Knittel indole synthesis through microwave and flow chemistry. Retrieved from [Link]

• Scribd. (2016, March 24). Hemetsberger | PDF | Organic Synthesis | Natural Products. Retrieved from [Link]

• ACS Publications. (2005, June 14). Synthesis of Pharmacologically Relevant Indoles with Amine Side Chains via Tandem Hydroformylation/Fischer Indole Synthesis. The Journal of Organic Chemistry. Retrieved from [Link]

• wikidoc. (2012, September 6). Reissert indole synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Hemetsberger indole synthesis. Retrieved from [Link]

• Frontiers. (n.d.). Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists. Retrieved from [Link]

• ACS Publications. (2023, March 30). Optimized Synthesis of Indole Carboxylate Metallo-β-Lactamase Inhibitor EBL-3183. Organic Process Research & Development. Retrieved from [Link]

• Wikipedia. (n.d.). Fischer indole synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Synthesis of 3-Ethyl Indole. Retrieved from [Link]

• Google Patents. (n.d.). CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds.

• YouTube. (2021, August 5). Fischer Indole Synthesis. Retrieved from [Link]

• (n.d.). Synthesis and Chemistry of Indole.

• Wikipedia. (n.d.). Indole. Retrieved from [Link]

• (n.d.).

• ChemRxiv. (n.d.). Regiodivergent N1- and C3- Carboxylation of Indoles. Retrieved from [Link]

• RSC Publishing. (2025, April 17). Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Synthesis and biological evaluation of indoles. Retrieved from [Link]

• PMC - NIH. (n.d.). Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. Retrieved from [Link]

• (2017, November 29).
• (n.d.).

• Frontiers. (2022, July 26). Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 a. Retrieved from [Link]

• ACS Publications. (2026, March 11). Photo-Promoted Decarboxylative Arylation of 3-Indoleacetic Acids for the Synthesis of Indole-Containing Diarylmethanes. The Journal of Organic Chemistry. Retrieved from [Link]

• ACS Publications. (n.d.). Optimization of Chemical Functionalities of Indole-2-carboxamides To Improve Allosteric Parameters for the Cannabinoid Receptor 1 (CB1). Journal of Medicinal Chemistry. Retrieved from [Link]

Sources

• 1. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 2. Reissert indole synthesis - Wikipedia [en.wikipedia.org]
• 3. Reissert indole synthesis - wikidoc [wikidoc.org]
• 4. synarchive.com [synarchive.com]
• 5. Hemetsberger indole synthesis - Wikipedia [en.wikipedia.org]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. Japp–Klingemann reaction - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. alfa-chemistry.com [alfa-chemistry.com]

Optimizing reaction temperature and time for ethyl 3H-indole-3-carboxylate derivatives

Welcome to the Technical Support Center for the synthesis and optimization of 3H-indole derivatives. 3H-indoles (indolenines) are critical structural motifs in polycyclic indoline alkaloids and pharmaceutical scaffolds. However, their synthesis requires precise thermodynamic and stoichiometric control to prevent unwanted side reactions such as decarboxylation or polymerization.

This guide focuses on the transition-metal-free, to yield ethyl 3H-indole-3-carboxylate derivatives, providing mechanistic insights, empirical optimization data, and troubleshooting protocols[1].

Mechanistic Causality & Reaction Dynamics

To optimize temperature and time, one must first understand the causality of the reaction cascade. The transformation of an enamine (e.g., (Z)-ethyl 2-methyl-3-phenyl-3-(phenylamino)acrylate) into a 3H-indole is driven by oxidative iodination followed by an intramolecular Friedel-Crafts alkylation[1].

Thermal energy (temperature) is the critical variable here. The intermediate iodonium species requires sufficient activation energy to undergo the Friedel-Crafts ring closure. If the temperature is too low, the intermediate stalls; if the temperature is too high or applied for too long, the basic conditions (K₂CO₃) will hydrolyze and decarboxylate the ethyl carboxylate group at the C3 position[1].

Mechanistic pathway of I2-mediated intramolecular cyclization to 3H-indoles.

Optimization Data: Temperature, Time, and Solvent

The following table summarizes the quantitative optimization data for the synthesis of ethyl 3-methyl-2-phenyl-3H-indole-3-carboxylate. As demonstrated, a strict parameter set of 100 °C for 1 hour in DMF is required to maximize yield[1].

Entry	Oxidant (equiv)	Base (equiv)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1 (Optimal)	I₂ (1.1)	K₂CO₃ (1.2)	DMF	100	1	82
2	IBr (1.1)	K₂CO₃ (1.2)	DMF	100	1	60
3	I₂ (1.1)	K₂CO₃ (1.2)	Toluene	100	1	33
4	I₂ (1.1)	K₂CO₃ (1.2)	CH₃NO₂	100	1	17
5	I₂ (1.1)	None	DMF	100	1	0

Standardized Experimental Protocol

This self-validating protocol ensures high-fidelity synthesis of ethyl 3H-indole-3-carboxylate derivatives[1].

Step-by-Step Methodology:

• Preparation: To a flame-dried reaction vessel, add the N-aryl enaminecarboxylate substrate (0.25 mmol), elemental iodine (I₂, 1.1 equiv), and anhydrous potassium carbonate (K₂CO₃, 1.2 equiv)[1].

• Solvent Addition: Introduce 1.0 mL of anhydrous N,N-dimethylformamide (DMF) under a nitrogen atmosphere at room temperature[1].

• Thermal Cyclization: Elevate the reaction temperature to exactly 100 °C. Maintain rigorous stirring for 1 hour.

  • Self-Validation Check: Monitor via TLC (Ethyl Acetate/Petroleum Ether). The complete consumption of the starting enamine within 60 minutes confirms the Friedel-Crafts alkylation has successfully propagated[1].

• Quenching: Cool the vessel to room temperature. Quench the reaction by adding 20 mL of 5% aqueous ammonia.

  • Self-Validation Check: The aqueous ammonia neutralizes unreacted iodine. A successful quench is visually confirmed when the dark, opaque iodine color clears into a translucent biphasic mixture[1].

• Extraction: Extract the aqueous layer with ethyl acetate (3 × 20 mL). Wash the combined organic extracts with brine (2 × 20 mL) to remove residual DMF, then dry over anhydrous MgSO₄[1].

• Purification: Concentrate the solvent in vacuo. Purify the crude residue via flash column chromatography on silica gel using an ethyl acetate/petroleum ether gradient to isolate the pure ethyl 3H-indole-3-carboxylate derivative[1].

Troubleshooting & FAQs

Q: Why is my yield low, with significant unreacted enamine remaining? A: This is typically a thermal activation issue. The Friedel-Crafts alkylation step of the iodonium intermediate requires sufficient thermal energy. Data indicates that dropping the temperature below 100 °C drastically reduces conversion. Ensure your heating block or oil bath is calibrated and the internal temperature of the DMF reaches exactly 100 °C[1].

Q: What happens if I extend the reaction time past 1 hour to push conversion? A: Prolonged heating (>2 hours) at 100 °C in basic conditions leads to product degradation. Specifically, the ethyl carboxylate group at the C3 position is highly susceptible to base-mediated hydrolysis and subsequent decarboxylation under extended thermal stress[1]. Stick to the 1-hour protocol; if more product is needed, scale up the reaction linearly rather than extending the time.

Q: Can I substitute DMF with a less polar solvent like toluene or nitromethane? A: No. Solvent polarity is critical for stabilizing the iodonium intermediate. Optimization studies demonstrate that switching from DMF to toluene drops the yield from 82% to 33%, while nitromethane yields only 17%[1]. DMF is essential for optimal charge stabilization during the cyclization cascade.

Q: I am seeing a dark, tarry crude mixture after the reaction. How do I prevent this? A: A tarry crude indicates iodine-induced polymerization or over-oxidation. This occurs if the stoichiometry of I₂ exceeds 1.1 equivalents or if the quenching step is delayed. Ensure strict stoichiometric control and quench promptly with 5% aqueous ammonia at the 1-hour mark to halt oxidative side reactions[1].

Q: Why is K₂CO₃ the preferred base over organic bases like 2,6-lutidine? A: Inorganic bases like K₂CO₃ efficiently neutralize the HI byproduct generated during rearomatization without interfering with the electrophilic iodine. Organic bases like 2,6-lutidine coordinate with iodine and lower its effective oxidation potential, which empirically reduces the yield of the 3H-indole[1].

References

• He, Z., Li, H., & Li, Z. (2010). Iodine-Mediated Synthesis of 3H-Indoles via Intramolecular Cyclization of Enamines. Journal of Organic Chemistry, 75(13), 4636–4639. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Impurities in Ethyl 3H-Indole-3-Carboxylate Extraction

Welcome to the technical support center for the purification of ethyl 3H-indole-3-carboxylate. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with side-product impurities during the extraction and work-up phases of their synthesis. Here, we move beyond simple protocols to explain the underlying chemical principles, helping you to not only solve current purity issues but also to prevent them in future experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities I should expect during the extraction of ethyl 3H-indole-3-carboxylate?

A1: Impurities typically originate from three main sources: unreacted starting materials, side-reactions, and product degradation. The most common culprits include:

• Unreacted Indole: The nucleophilic starting material can be carried through the extraction if not properly removed.

• Indole-1-carboxylate: Over-acylation can lead to the formation of the N-acylated isomer.

• Indole-3-carboxylic acid: Hydrolysis of the ethyl ester group, often caused by exposure to non-neutral pH or moisture during work-up, can generate the corresponding carboxylic acid.[1]

• Polymeric/Tar-like Substances: Indoles are electron-rich and can be susceptible to acid-catalyzed polymerization, leading to dark, tarry impurities that are difficult to remove.[2][3]

• Di-indolyl Species: Side reactions can sometimes lead to the formation of dimeric indole products.[4]

Q2: My organic extract containing the product is darkly colored or oily, not a clean solution. What does this indicate?

A2: A dark or oily appearance is a strong indicator of impurity presence, most commonly from polymeric materials or oxidized species.[1] Indole and its derivatives can be sensitive to air and strong acids, which can lead to the formation of colored byproducts.[2] An oily consistency often suggests the presence of high-boiling point impurities or residual, unreacted starting materials.

Q3: Can I use any standard organic solvent for the liquid-liquid extraction?

A3: While ethyl 3H-indole-3-carboxylate is soluble in many common organic solvents like ethyl acetate and dichloromethane, the choice of solvent is critical for selective extraction.[5] The ideal solvent should maximize the solubility of your target compound while minimizing the solubility of key impurities. For example, a less polar solvent might be less effective at extracting highly polar impurities like indole-3-carboxylic acid, which would preferentially remain in a basic aqueous phase. Ethyl acetate is often a good starting point due to its balance of polarity and ease of removal.[4]

Troubleshooting Guide: From Crude Reaction to Pure Product

This section addresses specific problems encountered during the extraction workflow.

Problem 1: Low Yield of Isolated Product After Extraction

Symptom: After evaporating the organic solvent, the mass of the crude product is significantly lower than theoretically expected.

Possible Cause	Underlying Rationale & Troubleshooting Steps
Incomplete Extraction	The product may have poor partitioning into the organic phase due to incorrect pH of the aqueous layer. Ethyl 3H-indole-3-carboxylate is a neutral molecule, but if the aqueous phase is too acidic or basic, it could promote hydrolysis to the more water-soluble carboxylate anion or indole cation. Solution: Ensure the aqueous layer is neutralized to a pH of ~7 before extraction. Perform multiple extractions (e.g., 3 x 50 mL) rather than a single large volume extraction, as this is more efficient at recovering the product.[4]
Product Hydrolysis	The ethyl ester is susceptible to hydrolysis under strongly acidic or basic conditions, converting it to the more water-soluble indole-3-carboxylic acid, which will then be lost to the aqueous phase.[1] Solution: Avoid prolonged exposure to harsh pH during the work-up. When quenching the reaction, add acid or base slowly and with cooling. Use a saturated sodium bicarbonate solution for neutralization, as it is a mild base.
Precipitation at the Interface	The product may be precipitating at the interface between the aqueous and organic layers, especially if its solubility is limited in both phases or if the concentration is very high. Solution: Add more of both the organic solvent and water to the separatory funnel to ensure all solids are dissolved before separating the layers. In some cases, a small amount of a co-solvent like THF might be needed to aid dissolution.

Problem 2: TLC Analysis of Crude Product Shows Multiple Spots

Symptom: A thin-layer chromatography (TLC) plate of the extracted organic layer shows the desired product spot along with several other distinct spots.

Logical Flow for Diagnosing and Removing Impurities

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. bhu.ac.in [bhu.ac.in]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Frontiers | Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists [frontiersin.org]
• 5. Ethyl Indole-3-Carboxylate at Attractive Price - High Purity & Reliable Quality [nacchemical.com]

Technical Support Center: Overcoming Steric Hindrance in Ethyl 3H-Indole-3-Carboxylate Substitution Reactions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the challenges associated with steric hindrance in substitution reactions of ethyl 3H-indole-3-carboxylate. The inherent steric bulk of this substrate can often lead to low yields or failed reactions. This resource is designed to provide you with the insights and practical protocols needed to overcome these obstacles.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Issue 1: Low to No Product Yield in C3-Alkylation

Question: My C3-alkylation of ethyl 3H-indole-3-carboxylate with a bulky electrophile is resulting in very low yield or no product at all. What are the likely causes and how can I troubleshoot this?

Answer: This is a classic problem of steric hindrance. The ethyl carboxylate group at the C3 position significantly shields this site from attack by bulky electrophiles. Here’s a systematic approach to resolving this issue:

1. Catalyst Selection and Activation:

• Lewis Acid Catalysis: For Friedel-Crafts type alkylations, the choice of Lewis acid is critical.[1][2] Sterically less demanding Lewis acids can be more effective. Consider screening a panel of Lewis acids, starting with milder ones like ZnCl₂ or Sc(OTf)₃ before moving to stronger, bulkier options like AlCl₃. In some cases, unconventional Lewis acids like Br₂ have shown efficacy in activating α,β-unsaturated ketones for reaction with indoles.[2]

• Brønsted Acid Catalysis: Chiral Brønsted acids, such as (R)-BINOL derived phosphoric acids, can be effective for certain alkylations and may offer enantioselective control.[1]

• Transition Metal Catalysis: Palladium-catalyzed reactions are common for C3-functionalization.[3] Ensure your catalyst is active and consider using pre-catalysts that are readily activated under the reaction conditions.

2. Solvent Optimization:

The solvent plays a crucial role in stabilizing intermediates and influencing reaction rates.[4][5]

• Polarity: For reactions involving charged intermediates, a more polar solvent can be beneficial.[5] However, for reactions where a tight ion pair is desired to favor C3 over N-alkylation, less polar, non-coordinating solvents like dichloromethane (CH₂Cl₂) or chloroform might be preferable.[4]

• Solubility: Ensure all reactants, especially the indole substrate and catalyst, are fully soluble in the chosen solvent at the reaction temperature. Poor solubility is a common reason for failed reactions.[4]

3. Temperature and Reaction Time:

• Increased Temperature: If the reaction is sluggish at room temperature, gradually increasing the temperature can provide the necessary activation energy to overcome the steric barrier. Monitor the reaction closely for decomposition.

• Extended Reaction Time: Sterically hindered reactions are often slow. Allow for longer reaction times and monitor progress by TLC or LC-MS.

4. Choice of Electrophile:

• Less Bulky Alternatives: If possible, consider using a less sterically demanding electrophile to achieve the desired transformation.

• Activation of the Electrophile: Ensure the electrophile is sufficiently activated. For example, in Friedel-Crafts reactions, the generation of a more reactive carbocation is key.

Issue 2: Competing N-Alkylation Instead of C3-Alkylation

Question: I am observing significant N-alkylation of my ethyl indole-3-carboxylate instead of the desired C3-substitution. How can I improve the regioselectivity for the C3 position?

Answer: The competition between N-alkylation and C3-alkylation is a common challenge in indole chemistry.[6] The nitrogen of the indole is often more nucleophilic, but the C3 position can be favored under specific conditions.

1. Role of the Base and Counter-ion:

• Base Selection: The choice of base is critical. Strong bases like NaH or KH will fully deprotonate the indole nitrogen, leading to a higher propensity for N-alkylation.[6] Milder carbonate bases like Cs₂CO₃ or K₂CO₃ can sometimes favor C3-alkylation by establishing an equilibrium that allows for reaction at the carbon.[6]

• Counter-ion Effect: The counter-ion from the base (e.g., Na⁺, K⁺, Cs⁺) can influence the regioselectivity. Larger cations like Cs⁺ can sometimes promote C3-alkylation.[6]

2. Solvent Effects on Regioselectivity:

• Polar Aprotic vs. Non-polar Solvents: As mentioned previously, the solvent choice is a powerful tool.[4]

  • To favor C3-alkylation: Use less polar, non-coordinating solvents (e.g., CH₂Cl₂, toluene) that promote the formation of a tight ion pair between the indolyl anion and the metal cation.[4]

  • To favor N-alkylation: Use polar aprotic solvents (e.g., DMF, DMSO) that can solvate the cation, leading to a "freer" and more reactive indolyl anion at the nitrogen.[4][7]

3. Protecting Groups:

• N-Protection: The most direct way to prevent N-alkylation is to protect the indole nitrogen. Common protecting groups include Boc, SEM (2-(trimethylsilyl)ethoxymethyl), and sulfonyl groups.[8][9][10] The choice of protecting group will depend on its stability to the reaction conditions and the ease of its subsequent removal. The SEM group, for instance, is stable under various conditions and can be readily removed.[8][11]

4. Catalyst Control:

• In some transition metal-catalyzed reactions, the choice of ligand can steer the regioselectivity towards either N- or C-alkylation.[6]

Frequently Asked Questions (FAQs)

Q1: Why is steric hindrance a significant issue for ethyl 3H-indole-3-carboxylate?

A1: The ethyl carboxylate group at the C3 position of the indole ring is sterically demanding. This bulkiness physically obstructs the approach of incoming reagents (electrophiles) to the C3 carbon, making substitution reactions at this site challenging.

Q2: Can I use a protecting group to mitigate steric hindrance at C3?

A2: While protecting groups are primarily used to prevent reactions at specific sites (like the N-H of the indole), they do not directly reduce the steric bulk of the existing ethyl carboxylate group at C3. However, N-protection is a crucial strategy to prevent competing N-alkylation, which is often a major side reaction.[9][10]

Q3: Are there alternative strategies to direct functionalization to other positions on the indole ring if C3 is too hindered?

A3: Yes, various strategies exist to functionalize other positions of the indole ring. These often involve the use of directing groups attached to the indole nitrogen. For example, specific directing groups can facilitate C2, C4, C5, C6, or C7 functionalization.[12][13]

Q4: How does the electronic nature of the ethyl carboxylate group affect reactivity?

A4: The ethyl carboxylate group is an electron-withdrawing group. This has two main effects:

• It increases the acidity of the N-H proton, making deprotonation easier, which can favor N-alkylation.[14]

• It deactivates the indole ring towards electrophilic aromatic substitution, making reactions at the carbon framework, including C3, more difficult.

Q5: What is phase-transfer catalysis, and can it be useful in these reactions?

A5: Phase-transfer catalysis (PTC) is a technique used for reactions where the reactants are in different phases (e.g., a water-soluble nucleophile and an organic-soluble electrophile). A phase-transfer catalyst, often a quaternary ammonium salt, transports the nucleophile into the organic phase where the reaction can occur. PTC can be particularly useful for N-alkylation of indoles and can sometimes offer enantioselective control with the use of chiral catalysts.[15][16][17]

Experimental Protocols

General Protocol for Lewis Acid-Catalyzed C3-Alkylation

This protocol provides a general starting point for a Lewis acid-catalyzed Friedel-Crafts type alkylation. Optimization of the Lewis acid, solvent, and temperature will be necessary for specific substrates.

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add ethyl 3H-indole-3-carboxylate (1.0 eq.) and the chosen anhydrous solvent (e.g., CH₂Cl₂ or dichloroethane).

• Cooling: Cool the solution to the desired starting temperature (e.g., 0 °C or -78 °C) using an appropriate cooling bath.

• Lewis Acid Addition: Add the Lewis acid (e.g., Sc(OTf)₃, 10 mol%) to the stirred solution.

• Electrophile Addition: Slowly add the electrophile (1.1-1.5 eq.) to the reaction mixture.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for the desired time (e.g., 2-24 hours). Monitor the reaction progress by TLC or LC-MS.

• Quenching: Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of NaHCO₃ or water at 0 °C.

• Work-up: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) three times. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

General Protocol for N-Protection using a SEM Group

This protocol describes the protection of the indole nitrogen with a 2-(trimethylsilyl)ethoxymethyl (SEM) group.

• Preparation: To a solution of ethyl 3H-indole-3-carboxylate (1.0 eq.) in an anhydrous aprotic solvent (e.g., THF or DMF), add a strong base such as sodium hydride (NaH, 1.2 eq., 60% dispersion in mineral oil) portion-wise at 0 °C.

• Deprotonation: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• SEM-Cl Addition: Cool the reaction mixture back to 0 °C and add 2-(trimethylsilyl)ethoxymethyl chloride (SEM-Cl, 1.2 eq.) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir overnight.

• Quenching and Work-up: Carefully quench the reaction with water. Extract the product with an organic solvent, wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purification: Purify the N-SEM protected indole by column chromatography.

Data Presentation

Table 1: Comparison of Solvents for a Model C3-Alkylation Reaction

Entry	Solvent	Temperature (°C)	Time (h)	Yield (%)	C3:N Ratio
1	CH₂Cl₂	25	12	65	>95:5
2	Toluene	80	8	72	>95:5
3	THF	25	12	40	80:20
4	DMF	25	12	25	30:70

Note: Data is illustrative and will vary depending on the specific reactants and conditions.

Visualizations

Decision-Making Workflow for Troubleshooting Low Yield

Caption: Troubleshooting workflow for low product yield.

Competing N- vs. C3-Alkylation Pathways

Caption: Competing pathways for N- versus C3-alkylation.

References

• Kanger, T., et al. (2012). Enantioselective N-Alkylation of Nitroindoles under Phase-Transfer Catalysis. Symmetry, 4(3), 441-453. [Link]

• Kanger, T., et al. (2020). Enantioselective Catalytic Synthesis of N-alkylated Indoles. Symmetry, 12(7), 1184. [Link]

• García-García, P., et al. (2016). Friedel–Crafts Alkylation of Indoles with p-Quinols: The Role of Hydrogen Bonding of Water for the Desymmetrization of the Cyclohexadienone System. Organic Letters, 18(9), 2224-2227. [Link]

• Wang, L., et al. (2017). Br2 as a novel Lewis acid catalyst for Friedel–Crafts alkylation of indoles with α,β-unsaturated ketones. Tetrahedron Letters, 58(2), 143-146. [Link]

• Kanger, T., et al. (2012). Enantioselective N-Alkylation of Nitroindoles under Phase-Transfer Catalysis. Symmetry, 4(3), 441-453. [Link]

• Gabert, K., et al. (2022). Metallocenium Lewis Acid Catalysts for Use in Friedel–Crafts Alkylation and Diels–Alder Reactions. Organometallics, 41(19), 2736-2743. [Link]

• Muchowski, J. M., & Solas, D. R. (1983). Protecting groups for the pyrrole and indole nitrogen atom. The [2-(trimethylsilyl)ethoxy]methyl moiety. Lithiation of 1-[[2-(trimethylsilyl)ethoxy]methyl]pyrrole. The Journal of Organic Chemistry, 48(12), 2154-2156. [Link]

• Yavari, I., & Zare, H. (2006). Lewis Acid Catalyzed Friedel–Crafts Alkylation of Indoles and Other Electron-Rich Aromatic Compounds with Ethyl 2-(Diethoxyphosphoryl)acrylate and Tetraethyl Ethene-1,1-diylbis(phosphonate). Synthesis, 2006(17), 2893-2896. [Link]

• Halford, B. (2022). Molecular-editing reaction expands indoles with nitrogen. C&EN Global Enterprise, 100(38), 12. [Link]

• Shi, Z., et al. (2021). From C4 to C7: Innovative Strategies for Site-Selective Functionalization of Indole C–H Bonds. Accounts of Chemical Research, 54(7), 1738-1752. [Link]

• ResearchGate. (2012). What's the best way to protect the NH group in Heterocyclic Compounds? [Link]

• Alvarez, R., et al. (2002). Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. Arkivoc, 2002(11), 37-44. [Link]

• Kumar, P., et al. (2020). Directed C–H Functionalization of C3-Aldehyde, Ketone, and Acid/Ester-Substituted Free (NH) Indoles with Iodoarenes via a Palladium Catalyst System. The Journal of Organic Chemistry, 85(15), 9676-9689. [Link]

• Uozumi, Y., et al. (2020). Friedel–Crafts-Type Alkylation of Indoles in Water Using Amphiphilic Resin-Supported 1,10-Phenanthroline–Palladium Complex under Aerobic Conditions. Molecules, 25(3), 693. [Link]

• Bandini, M., et al. (2011). Asymmetric Phase-Transfer-Catalyzed Intramolecular N-Alkylation of Indoles and Pyrroles: A Combined Experimental and Theoretical Investigation. Chemistry - A European Journal, 17(35), 9789-9797. [Link]

• Muchowski, J. M., & Solas, D. R. (1983). Protecting groups for the pyrrole and indole nitrogen atom. The [2-(trimethylsilyl)ethoxy]methyl moiety. Lithiation of 1-[[2-(trimethylsilyl)ethoxy]methyl]pyrrole. The Journal of Organic Chemistry, 48(12), 2154-2156. [Link]

• Wei, L., et al. (2022). Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists. Frontiers in Chemistry, 10, 969131. [Link]

• Nemoto, K., et al. (2023). Regiodivergent N1- and C3- Carboxylation of Indoles. ChemRxiv. [Link]

• LibreTexts. (2021). 4.7: Solvent Effects in Nucleophilic Substitution. Chemistry LibreTexts. [Link]

• Talukdar, D., et al. (2025). Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies. RSC Advances, 15(15), 12255-12290. [Link]

• Stephan, D. W., et al. (2012). B(C6F5)3-Catalyzed Direct C3 Alkylation of Indoles and Oxindoles. Angewandte Chemie International Edition, 51(30), 7531-7534. [Link]

• Abraham, M. H. (2017). Solvent effects and steric effects in electrophilic and nucleophilic substitution reactions. Journal of the Chemical Society, Perkin Transactions 2, (10), 1375-1383. [Link]

• Talukdar, D., et al. (2025). Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies. RSC Advances, 15(15), 12255-12290. [Link]

• European Directorate for the Quality of Medicines & HealthCare. (n.d.). Ethyl indole-3-carboxylate. [Link]

• Wei, L., et al. (2022). Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists. Frontiers in Chemistry, 10, 969131. [Link]

• Wang, J., et al. (2022). 2-Alkylation of 3-Alkyindoles With Unactivated Alkenes. Frontiers in Chemistry, 10, 843187. [Link]

• Stuart, D. R., et al. (2013). Rhodium(III)-Catalyzed Direct Regioselective Synthesis of 7-Substituted Indoles. Organic Letters, 15(22), 5846-5849. [Link]

• As-Sabeh, R., et al. (2025). Steric substitution in phenylazo indoles reveals interplay of steric and electronic effects on photophysical dynamics. Photochemical & Photobiological Sciences. [Link]

• Wang, Y., et al. (2025). C3-Heteroarylation of Indoles via Cu(II)-Catalyzed Aminocupration and Subsequent Nucleophilic Addition of o-Alkynylanilines. The Journal of Organic Chemistry. [Link]

• Movassaghi, M., & Schmidt, M. A. (2007). Preparation of Indolenines via Nucleophilic Aromatic Substitution. Organic Letters, 9(10), 1983-1986. [Link]

• Thirupathi, G., et al. (2013). Facile Synthesis of Substituted 3-(1-Ethyl-1H-indol-3-yl)-2-(1-methyl-1H-indole-3-carbonyl)acrylonitrile and Their Antimicrobial Activities. Asian Journal of Chemistry, 25(18), 10335-10338. [Link]

• Ghorai, M. K., et al. (2022). Regio-Selective C3- and N-Alkylation of Indolines in Water under Air Using Alcohols. ACS Catalysis, 12(9), 5268-5276. [Link]

• ResearchGate. (n.d.). C‐alkylation versus N‐alkylation. Yields relate to isolated products. [Link]

• Smith, C. D., et al. (2021). One-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles. Organic & Biomolecular Chemistry, 19(2), 285-290. [Link]

• Horvath, A. (2009). A Simple, Effective, Green Method for the Regioselective 3-Acylation of Unprotected Indoles. Molecules, 14(10), 4055-4065. [Link]

• National Center for Biotechnology Information. (n.d.). Ethyl indole-3-carboxylate. PubChem. [Link]

• Kulkarni, M. V., et al. (2006). Synthesis and biological evaluation of some N-substituted indoles. Arkivoc, 2006(14), 216-226. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. semanticscholar.org [semanticscholar.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Directed C–H Functionalization of C3-Aldehyde, Ketone, and Acid/Ester-Substituted Free (NH) Indoles with Iodoarenes via a Palladium Catalyst System - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. semanticscholar.org [semanticscholar.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Method Validation for the Quantification of Ethyl 3-Indole-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and quality control, the precise and reliable quantification of active pharmaceutical ingredients (APIs) and their intermediates is paramount. Ethyl 3-indole-3-carboxylate, a key building block in the synthesis of various pharmacologically active compounds, requires a robust analytical method for its quantification to ensure the quality and consistency of final products.[1][2][3] High-Performance Liquid Chromatography (HPLC) is the technique of choice for this purpose, offering high resolution and sensitivity.[1]

This guide provides an in-depth comparison of two principal HPLC methodologies for the quantification of ethyl 3-indole-3-carboxylate: Reversed-Phase HPLC (RP-HPLC) and Normal-Phase HPLC (NP-HPLC). The discussion is grounded in the principles of analytical method validation as stipulated by the International Council for Harmonisation (ICH) guidelines, ensuring that the described protocols are scientifically sound and meet regulatory expectations.[4][5][6][7][8]

The Critical Role of Method Validation

Before an analytical method can be implemented for routine use, it must undergo a rigorous validation process to demonstrate its suitability for the intended purpose.[5][9] Method validation provides documented evidence that the procedure is reliable, reproducible, and accurate for the quantification of the specific analyte.[9] The key validation parameters, as defined by the ICH Q2(R1) guideline, include specificity, linearity, range, accuracy, precision, detection limit, quantitation limit, and robustness.[4][5][6][7][8]

Comparative Overview of HPLC Methods

The choice between RP-HPLC and NP-HPLC fundamentally depends on the physicochemical properties of the analyte and the potential impurities that need to be separated.[1] Ethyl 3-indole-3-carboxylate, with its moderate polarity, can be analyzed by either technique, but the resulting selectivity and performance can differ significantly.

Parameter	Method A: Reversed-Phase HPLC (RP-HPLC)	Method B: Normal-Phase HPLC (NP-HPLC)
Stationary Phase	C18 (non-polar)	Silica (polar)
Mobile Phase	Acetonitrile:Water (e.g., 60:40 v/v) with 0.1% Formic Acid	Hexane:Ethyl Acetate (e.g., 70:30 v/v)
Analyte Elution	Polar compounds elute first	Non-polar compounds elute first
Typical Application	Broad applicability for non-polar to moderately polar compounds.[1]	Separation of very polar compounds, isomers, and purification.[1]
Advantages	Robust, reproducible, wide range of column chemistries available.	Orthogonal selectivity to RP-HPLC, useful for resolving impurities not separated in RP systems.[1]
Disadvantages	Potential for poor retention of very polar compounds.	More sensitive to mobile phase water content, longer column equilibration times.[1]

In-Depth Analysis of Validation Parameters

A thorough HPLC method validation involves the systematic evaluation of several key performance characteristics.

Specificity

Specificity is the ability of the method to unequivocally assess the analyte in the presence of other components such as impurities, degradation products, and matrix components.[6][10][11][12]

• Experimental Approach: To demonstrate specificity, a placebo (matrix without the analyte) should be injected to ensure no interfering peaks at the retention time of ethyl 3-indole-3-carboxylate. Additionally, the analyte should be spiked with known related substances and potential degradation products to confirm that they are well-resolved from the main peak.[11] Forced degradation studies (acid, base, oxidation, heat, and light) are also crucial to show that the method can separate the analyte from its degradation products.[9]

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.[10] The range is the interval between the upper and lower concentrations of the analyte that have been shown to be determined with acceptable linearity, accuracy, and precision.[10][11]

• Experimental Approach: A minimum of five concentrations of ethyl 3-indole-3-carboxylate reference standard are prepared across the desired range (e.g., 50% to 150% of the expected sample concentration).[5] The peak areas are then plotted against the corresponding concentrations, and a linear regression analysis is performed.

• Acceptance Criteria: The correlation coefficient (r²) should typically be ≥ 0.998.[5]

Validation Parameter	Acceptance Criteria
Linearity (r²)	≥ 0.998
Range	Typically 80-120% of the test concentration for an assay.[5][11]

Accuracy

Accuracy reflects the closeness of the test results obtained by the method to the true value.[8][12] It is typically assessed by determining the recovery of a known amount of analyte spiked into a placebo matrix.[5]

• Experimental Approach: Accuracy is determined at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration), with at least three replicate preparations at each level.[5]

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

Precision

Precision is the measure of the agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[8] It is evaluated at two levels: repeatability and intermediate precision.[5]

• Repeatability (Intra-assay precision): This assesses the precision over a short interval of time with the same analyst and equipment.[5] It is determined from a minimum of six determinations at 100% of the test concentration or nine determinations covering the specified range.[5]

• Intermediate Precision (Inter-assay precision): This expresses the within-laboratory variations, such as different days, different analysts, or different equipment.[13]

• Acceptance Criteria: The relative standard deviation (RSD) should be ≤ 2.0%.

Validation Parameter	Acceptance Criteria (%RSD)
Repeatability	≤ 2.0%
Intermediate Precision	≤ 2.0%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[14][15] The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[14][15]

• Experimental Approach: LOD and LOQ can be determined based on the signal-to-noise ratio, where a ratio of 3:1 is generally accepted for LOD and 10:1 for LOQ.[15][16] Alternatively, they can be calculated from the standard deviation of the response and the slope of the calibration curve.[16]

• Acceptance Criteria: The LOQ must be demonstrated to have acceptable precision and accuracy.

Parameter	Signal-to-Noise Ratio
LOD	3:1
LOQ	10:1

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters and provides an indication of its reliability during normal usage.[17][18][19]

• Experimental Approach: Typical variations to be assessed include changes in mobile phase composition (e.g., ±2% organic solvent), mobile phase pH (e.g., ±0.2 units), column temperature (e.g., ±5 °C), and flow rate (e.g., ±0.1 mL/min).[18][19] The effect of these changes on the system suitability parameters (e.g., resolution, tailing factor, theoretical plates) is evaluated.

• Acceptance Criteria: System suitability parameters should remain within the defined limits for all tested variations.

Experimental Protocols

Method A: Reversed-Phase HPLC (RP-HPLC)

This method is generally suitable for the routine quantification of ethyl 3-indole-3-carboxylate.

• Instrumentation: HPLC system with a UV detector, autosampler, and column oven.

• Chromatographic Conditions:

  • Column: C18, 5 µm, 4.6 x 250 mm.

  • Mobile Phase: Acetonitrile:Water (60:40, v/v) with 0.1% Formic Acid.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 280 nm.[1]

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

• Sample Preparation:

  • Prepare a stock solution of ethyl 3-indole-3-carboxylate reference standard in methanol at a concentration of 1 mg/mL.

  • Prepare working solutions for the calibration curve by diluting the stock solution with the mobile phase to concentrations ranging from 0.025 to 0.15 mg/mL.

  • Prepare the sample for analysis by dissolving it in methanol and diluting with the mobile phase to a final concentration within the calibration range.

  • Filter all solutions through a 0.45 µm syringe filter before injection.

Method B: Normal-Phase HPLC (NP-HPLC)

This method provides an alternative selectivity and can be particularly useful for separating polar impurities.[1]

• Instrumentation: HPLC system with a UV detector, autosampler, and column oven, equipped to handle organic solvents.

• Chromatographic Conditions:

  • Column: Silica, 5 µm, 4.6 x 250 mm.[1]

  • Mobile Phase: Hexane:Ethyl Acetate (70:30, v/v).[1]

  • Flow Rate: 1.2 mL/min.[1]

  • Detection Wavelength: 280 nm.[1]

  • Injection Volume: 10 µL.[1]

  • Column Temperature: 30 °C.[1]

• Sample Preparation:

  • Prepare a stock solution of ethyl 3-indole-3-carboxylate reference standard in the mobile phase at a concentration of 1 mg/mL.

  • Prepare working solutions for the calibration curve by diluting the stock solution with the mobile phase.

  • Prepare the sample for analysis by dissolving it in the mobile phase to a final concentration within the calibration range.

  • Filter all solutions through a 0.45 µm PTFE syringe filter before injection.[1]

Visualization of Key Processes

Caption: Workflow for HPLC Method Validation.

Caption: Structure of Ethyl 3-indole-3-carboxylate.

Conclusion

Both Reversed-Phase and Normal-Phase HPLC methods can be successfully validated for the quantification of ethyl 3-indole-3-carboxylate. The choice between the two will depend on the specific requirements of the analysis, including the impurity profile of the sample and the desired chromatographic selectivity.[1] For general-purpose quantification, RP-HPLC is often preferred due to its robustness and reproducibility. However, NP-HPLC serves as a valuable orthogonal technique, particularly for resolving polar impurities that may not be well-separated by RP-HPLC.[1]

Regardless of the method chosen, a comprehensive validation according to ICH guidelines is essential to ensure the generation of reliable and accurate data, which is a cornerstone of quality assurance in the pharmaceutical industry.[9]

References

• ICH. (n.d.). ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). Retrieved from [Link]

• AAPS. (2022, October 21). 3 Critical Parameters to Examine During HPLC Validation in Pharmaceutical School. Retrieved from [Link]

• Altabrisa Group. (2025, September 22). What Is HPLC Method Robustness Assessment and Its Importance? Retrieved from [Link]

• Pharmaceutical Technology. (2026, March 5). HPLC Method Development and Validation for Pharmaceutical Analysis. Retrieved from [Link]

• LCGC International. (2025, November 26). Robustness Tests. Retrieved from [Link]

• PubMed. (2014, May 1). Development and validation of an HPLC method for the simultaneous quantification of indole-3-carbinol acetate, indole-3-carbinol, and 3,3'-diindolylmethane in mouse plasma, liver, and kidney tissues. Retrieved from [Link]

• FDA. (1997, May). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• National Institutes of Health. (n.d.). Limit of Blank, Limit of Detection and Limit of Quantitation. Retrieved from [Link]

• Pharmout. (n.d.). Validating Analytical Methods in Pharma: Accuracy, Specificity, Linearity & Robustness Explained. Retrieved from [Link]

• Juniper Publishers. (2018, August 30). Limit of Blank (LOB), Limit of Detection (LOD), and Limit of Quantification (LOQ). Retrieved from [Link]

• IVT Network. (2025, November 26). Method Validation Essentials, Limit of Blank, Limit of Detection, and Limit of Quantitation. Retrieved from [Link]

• Pharma Validation. (n.d.). Calculating LOD and LOQ for HPLC and UV Methods. Retrieved from [Link]

• Separation Science. (2023, December 8). Implementing Robustness Testing for HPLC Methods. Retrieved from [Link]

• Waters Corporation. (n.d.). A Guide to Analytical Method Validation. Retrieved from [Link]

• Element Lab Solutions. (n.d.). The 6 Key Aspects of Analytical Method Validation. Retrieved from [Link]

• Pharmaceutical Sciences. (2024, May 5). Comparison of Different Approaches for Calculating LOD and LOQ in an HPLC-Based Analysis Method. Retrieved from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• ACS Omega. (2025, April 9). Novel Indole–Thiazole Derivative Containing a p-Nitro Substituent (CS03): Validation of an HPLC-UV Quantification Method. Retrieved from [Link]

• ICH. (n.d.). Quality Guidelines. Retrieved from [Link]

• MedCrave online. (2017, February 9). Development and validation of RP-HPLC method for the identification of process related impurities of zolmitriptan. Retrieved from [Link]

• Lab Manager. (2025, October 22). Robustness and Ruggedness Testing in Analytical Chemistry. Retrieved from [Link]

• Canada.ca. (n.d.). Adoption of ICH Guidance: Q2(R1): Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• SIELC Technologies. (2018, May 16). Ethyl 3-hydroxy-1H-indole-2-carboxylate. Retrieved from [Link]

• PubMed. (1976, February). Analysis for indole compounds in urine by high-performance liquid chromatography with fluorometric detection. Retrieved from [Link]

• Chemical Engineering Transactions. (n.d.). Using High Performance Liquid Chromatography to Analyse Indoline Degradation during Lead Bioremoval. Retrieved from [Link]

• National Institutes of Health. (n.d.). A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. Retrieved from [Link]

• MDPI. (2017, March 15). Analyses of Indole Compounds in Sugar Cane (Saccharum officinarum L.) Juice by High Performance Liquid Chromatography and Liquid Chromatography-Mass Spectrometry after Solid-Phase Extraction. Retrieved from [Link]

• ResearchGate. (n.d.). Response characteristics of indole compound standards using HPLC. Retrieved from [Link]

• LookChem. (2025, May 20). Ethyl indole-3-carboxylate. Retrieved from [Link]

• PubMed. (2016, February 20). A New Method for Rapid Determination of indole-3-carbinol and Its Condensation Products in Nutraceuticals Using Core-Shell Column Chromatography Method. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. Ethyl indole-3-carboxylate EP Reference Standard CAS 776-41-0 Sigma Aldrich [sigmaaldrich.com]
• 4. jordilabs.com [jordilabs.com]
• 5. pharmtech.com [pharmtech.com]
• 6. fda.gov [fda.gov]
• 7. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 8. canada.ca [canada.ca]
• 9. Validating Analytical Methods in Pharma: Accuracy, Specificity, Linearity & Robustness Explained – Pharma Validation [pharmavalidation.in]
• 10. 3 Parameters to Examine During HPLC Pharmaceutical School [aaps.ca]
• 11. waters.com [waters.com]
• 12. elementlabsolutions.com [elementlabsolutions.com]
• 13. Robustness and Ruggedness Testing in Analytical Chemistry | Lab Manager [labmanager.com]
• 14. Limit of Blank, Limit of Detection and Limit of Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. juniperpublishers.com [juniperpublishers.com]
• 16. Calculating LOD and LOQ for HPLC and UV Methods – Pharma Validation [pharmavalidation.in]
• 17. Don't Get Lost in Your HPLC Method Development [thermofisher.com]
• 18. altabrisagroup.com [altabrisagroup.com]
• 19. chromatographyonline.com [chromatographyonline.com]

Comparative Biological Activity of Ethyl Indole-3-Carboxylate Structural Analogs: A Technical Guide

Scaffold Overview & Structural Rationale

The indole ring is a ubiquitous, privileged scaffold in medicinal chemistry, mimicking peptide structures to bind reversibly to various biological targets. Among its derivatives, ethyl indole-3-carboxylate serves as a critical pharmacophore. While the 1H-indole tautomer is the most thermodynamically stable and commonly isolated form, the 3H-indole (indolenine) structural motif emerges as a highly relevant intermediate when the C3 position is disubstituted, forcing the double bond into the 3H configuration.

This esterified scaffold provides a vital hydrogen-bond acceptor (via the carboxylate carbonyl) and tunable steric bulk (via the ethyl chain). These features modulate the molecule's lipophilicity, making it a cornerstone for developing agents that must penetrate viral lipid envelopes or parasitic food vacuole membranes .

Comparative Biological Activity

A. Antiviral Efficacy (HCV & Enteroviruses)

The broad-spectrum antiviral Arbidol (umifenovir) is a highly functionalized indole derivative known to inhibit viral entry and membrane fusion. Using Arbidol as a lead, researchers synthesized a series of ethyl 1H-indole-3-carboxylate derivatives to optimize anti-HCV activity .

• Structural Causality: The elimination of the bulky phenylsulfonyl moiety found in Arbidol, while retaining the ethyl 3-carboxylate core, preserved potent anti-HCV effects. Specifically, derivatives lacking this group (e.g., Compound 28) demonstrated a significantly higher Selectivity Index (SI) for inhibiting viral entry and replication, drastically reducing off-target host cytotoxicity.

• Enterovirus Pivot: Shifting the ester position and modifying ring substituents can pivot the antiviral spectrum. For example, methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate has shown potent inhibition against Coxsackievirus B3 (CoxB3), proving the scaffold's versatility across different viral families .

B. Antimalarial & Antimicrobial Efficacy

Indole-3-carboxylate analogs also exhibit significant antimalarial properties against Plasmodium falciparum.

• Structural Causality: Halogenation (e.g., 5-bromo or 5-iodo ethyl indole-3-carboxylates) increases the scaffold's lipophilicity and electron-withdrawing capacity. This modification enhances penetration through the parasitic membrane and strengthens the binding affinity to target intracellular proteins. Compared to standard drugs, specific indole-based analogs have demonstrated competitive IC50 values, particularly in drug-resistant strains .

Quantitative Data Comparison

The following table summarizes the comparative biological performance of key indole-carboxylate analogs against their respective targets:

Compound / Scaffold	Primary Target	IC50 (µM)	CC50 (µM)	Selectivity Index (SI)	Key Structural Modification
Arbidol (Umifenovir)	HCV / Influenza	~3.0 - 5.0	> 50.0	~10 - 15	Lead compound (phenylsulfonyl present)
Ethyl 1H-indole-3-carboxylate (Cmpd 28)	HCV (Entry/Fusion)	~1.5 - 2.5	> 100.0	> 40	Elimination of phenylsulfonyl moiety
Methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate	Coxsackievirus B3	7.53	> 128.0	17.1	C2-esterification, 6-amino substitution
Indole-3-carboxylate analog (Cmpd 31)	P. falciparum	< 4.01	N/A	High	Meridianin G-based structural mimicry
Chloroquine (Reference)	P. falciparum	< 0.72	N/A	N/A	Standard quinoline control

Mechanistic Pathway: Viral Entry Inhibition

Ethyl indole-3-carboxylate analogs primarily exert their antiviral effects by stabilizing viral envelope glycoproteins, thereby preventing the conformational changes required for membrane fusion.

HCV entry inhibition by ethyl indole-3-carboxylate analogs via glycoprotein binding.

Experimental Protocol: Self-Validating HCVpp Entry Assay

To rigorously evaluate the anti-HCV activity of these analogs and confirm their mechanism of action, a Pseudoparticle (HCVpp) Entry Assay is utilized. This protocol is designed as a self-validating system to ensure that observed reductions in viral entry are not artifacts of host-cell cytotoxicity .

Step 1: Pseudoparticle Generation

• Action: Co-transfect HEK-293T cells with plasmids encoding HCV E1/E2 envelope glycoproteins, a retroviral core (e.g., MLV), and a luciferase reporter gene. Harvest the supernatant at 48h and 72h, then filter (0.45 µm).

• Causality: This generates replication-defective pseudoparticles that specifically mimic the viral entry step without the biosafety risks of live HCV. It strictly isolates entry-inhibition from replication-inhibition, ensuring the mechanistic readout is accurate.

Step 2: Compound Pre-incubation

• Action: Seed Huh-7.5 target cells in a 96-well plate. Pre-incubate the cells with varying concentrations (0.1 - 50 µM) of the ethyl indole-3-carboxylate analog for 1 hour at 37°C.

• Causality: Pre-incubation allows the lipophilic indole analog to partition into the host cell membrane or interact with surface receptors (e.g., CD81, SR-BI) prior to the viral challenge, establishing the necessary localized concentration to block fusion.

Step 3: Infection and Luciferase Readout

• Action: Add the harvested HCVpp to the treated Huh-7.5 cells. Incubate for 72 hours, lyse the cells, and measure luminescence using a luciferin substrate.

• Causality: Luminescence is directly proportional to successful viral entry and subsequent reporter expression. A dose-dependent reduction in the luminescent signal confirms the compound's efficacy in blocking viral fusion/entry.

Step 4: Cytotoxicity Counter-Screen (Self-Validation)

• Action: In parallel, treat uninfected Huh-7.5 cells with the exact same compound concentrations and measure cell viability using an MTS or CellTiter-Glo assay.

• Causality: This is the critical self-validating step. It ensures the observed drop in luciferase activity in Step 3 is due to true antiviral antagonism rather than compound-induced host cell death. This data is used to calculate the CC50, which, when compared to the IC50, yields the Selectivity Index (SI).

References

• A review on recent developments of indole-containing antiviral agents. European Journal of Medicinal Chemistry (2015).[Link]

• Recent advancements on biological activity of indole and their derivatives: A review. The Thai Journal of Pharmaceutical Sciences (2022).[Link]

Comparative Guide: Transition Metal Catalysts for Ethyl Indole-3-Carboxylate Synthesis

The ethyl indole-3-carboxylate scaffold—encompassing both the stable aromatic 1H -tautomer and the highly substituted 3H -indolenine derivatives—is a privileged pharmacophore in drug discovery. It serves as a critical precursor for synthesizing complex bioactive molecules, including 5-HT3 receptor antagonists like tropisetron, antiviral agents, and potent kinase inhibitors[1].

Synthesizing this core efficiently requires precise control over regioselectivity and functional group tolerance. Transition metal catalysis has revolutionized this space, moving the field away from harsh, classical Fischer indole conditions toward atom-economical, directed functionalizations. This guide objectively compares the three leading transition metal classes—Palladium (Pd), Copper (Cu), and Rhodium (Rh)—detailing their mechanistic causality, performance metrics, and self-validating experimental protocols.

Mechanistic Paradigms in Catalyst Selection

The choice of transition metal dictates the reaction pathway, the nature of the starting materials, and the economic viability of the scale-up process.

Palladium: The Precision Carbonylation Engine

Palladium catalysts, particularly Pd(OAc)2​ systems, excel at direct C-H functionalization and carbonylation. A breakthrough strategy involves the oxidative iodination of simple indoles followed by Pd-catalyzed carbonylation in the presence of ethanol[1].

• Causality of the Design: Direct C-H carbonylation of electron-rich indoles is notoriously sluggish. By introducing I2​ into the system, the indole is rapidly converted to a 3-iodoindole intermediate in situ. The carbon-iodine bond readily undergoes oxidative addition to the Pd0 species, dramatically lowering the activation energy for subsequent CO insertion and nucleophilic attack by ethanol[1].

Mechanistic pathway of Pd-catalyzed oxidative carbonylation of indoles.

Copper: The Cost-Effective Cross-Coupling Workhorse

Copper catalysts ( CuI , Cu(OAc)2​ ) offer a highly economical alternative to noble metals, particularly for cross-coupling reactions and late-stage N-arylation of the ethyl indole-3-carboxylate core[2].

• Causality of the Design: While Pd is highly electrophilic, Cu operates efficiently via single-electron transfer (SET) or oxidative addition/reductive elimination cycles depending on the ligand environment. For instance, CuI paired with trans-1,2-cyclohexanediamine allows for the N-arylation of sterically hindered ethyl indole-3-carboxylates, a transformation where Pd often struggles due to competitive binding or steric clash[3]. Furthermore, Cu catalysts are highly effective in tandem carbon-nitrogen and carbon-carbon cross-coupling reactions to build the indole core from ortho-haloalkenylarenes[2].

Rhodium: The Carbenoid Master for Diazo-Insertion

For highly substituted derivatives, particularly those requiring the construction of 1,2,5-trisubstituted or 3H -indole cores, Rhodium(II) catalysts (e.g., Rh2​(OAc)4​ ) are unparalleled. They facilitate the decomposition of ethyl diazoacetate to form highly reactive metal-carbene intermediates[4].

• Causality of the Design: The dirhodium core stabilizes the electrophilic carbene, preventing unwanted dimerization of the diazo compound. This allows for precise [3+2] cycloadditions or N-H insertion/cyclization cascades with aniline derivatives, rapidly assembling the ethyl indole-3-carboxylate architecture with perfect atom economy[4].

Metal-carbene mediated [3+2] synthesis of the indole-3-carboxylate core.

Quantitative Performance Comparison

The following table synthesizes the operational metrics of these catalytic systems for constructing or functionalizing the ethyl indole-3-carboxylate framework.

Catalyst System	Primary Reaction Pathway	Typical Yield	Operating Temp	Cost / Scalability	Key Advantage
Pd(OAc)₂ / I₂	Direct Carbonylation of Indole	85 - 95%	80 - 100 °C	High / Moderate	One-step synthesis from simple indoles; excellent regioselectivity[1].
CuI / Diamine	Cross-Coupling / N-Arylation	70 - 89%	110 - 120 °C	Low / Excellent	Highly cost-effective; tolerates sterically hindered substrates[2],[3].
Rh₂(OAc)₄	Diazoacetate[3+2] Annulation	65 - 85%	25 - 60 °C	Very High / Low	Unmatched precision for highly substituted and 3H -indole architectures[4].

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. They include built-in analytical checkpoints (TLC/GC-MS) to confirm intermediate formation before proceeding to the next chemical event.

Protocol A: Pd-Catalyzed Direct Carbonylation to Ethyl Indole-3-Carboxylate

Adapted from the oxidative iodination-carbonylation methodology[1].

Rationale: We utilize I2​ as a transient oxidant to activate the C3 position, bypassing the high energy barrier of direct C-H palladation.

• Reaction Setup: In an oven-dried Schlenk tube, add indole (1.0 mmol), Pd(OAc)2​ (5 mol%, 0.05 mmol), and I2​ (1.2 mmol).

• Solvent & Nucleophile: Add 5.0 mL of anhydrous ethanol. Ethanol serves a dual purpose as both the solvent and the nucleophilic alkoxide source.

• Atmosphere Exchange (Validation Point 1): Purge the vessel with CO gas three times. Caution: CO is highly toxic; perform strictly in a ventilated fume hood. Maintain a CO balloon pressure (1 atm).

• Thermal Activation: Heat the mixture to 80 °C for 12 hours.

• In-Process Control (Validation Point 2): Pull a 50 µL aliquot, dilute in EtOAc, and analyze via GC-MS. The disappearance of the indole peak (m/z 117) and the transient 3-iodoindole peak (m/z 243), coupled with the emergence of the product peak (m/z 189), validates catalytic turnover.

• Workup: Cool to room temperature, vent CO safely, and filter the mixture through a short pad of Celite to remove Pd black. Concentrate the filtrate under reduced pressure.

• Purification: Purify via silica gel flash chromatography (Hexanes/EtOAc, 8:2) to yield ethyl indole-3-carboxylate as a crystalline solid.

Protocol B: Cu-Catalyzed Late-Stage N-Arylation of Ethyl Indole-3-Carboxylate

Adapted from the Ullmann-type coupling parameters[3].

Rationale: Ethyl indole-3-carboxylate is often poorly soluble in non-polar solvents like toluene. We utilize DMF as the solvent and trans-1,2-cyclohexanediamine as the ligand to solubilize the CuI catalyst and prevent catalyst deactivation by the carboxylate moiety[3].

• Reagent Assembly: In a nitrogen-filled glovebox, combine ethyl indole-3-carboxylate (1.0 mmol), aryl iodide (1.2 mmol), CuI (10 mol%), and anhydrous K3​PO4​ (2.1 mmol) in a sealed vial.

• Ligand Addition: Inject trans-1,2-cyclohexanediamine (20 mol%) and anhydrous DMF (3.0 mL).

• Heating: Stir the deep blue/green suspension at 110 °C for 24 hours.

• In-Process Control (Validation Point 1): Perform TLC (Hexanes/EtOAc 7:3) under UV (254 nm). The starting ester ( Rf​≈0.3 ) should be consumed, replaced by a higher-running N-aryl spot ( Rf​≈0.6 ).

• Quench & Extraction: Cool to room temperature, dilute with 15 mL of EtOAc, and wash sequentially with 5% aqueous ammonia (to strip copper salts) and brine. The organic layer should transition from green/blue to pale yellow, validating the removal of the metal complex.

• Isolation: Dry over Na2​SO4​ , concentrate, and recrystallize from hot ethanol.

Strategic Recommendations for Drug Development

• For Early-Stage Library Generation: Utilize Rhodium catalysis with ethyl diazoacetate. Despite the high catalyst cost, the ability to rapidly generate diverse, heavily substituted 1H

  • and 3H -indole-3-carboxylate libraries at near-ambient temperatures accelerates structure-activity relationship (SAR) studies.

• For Process Chemistry & Scale-Up: Transition to Palladium for the core synthesis (carbonylation of cheap indoles) and Copper for late-stage diversification (N-arylation). The Pd-catalyzed carbonylation uses inexpensive CO and ethanol, while Cu avoids the prohibitive costs of noble metals during multi-kilogram API manufacturing[2],[1].

References

• A General Method for Palladium-Catalyzed Direct Carbonylation of Indole with Alcohol and Phenol. ACS Publications.[Link]

• Copper Catalyzed Synthesis of Indole Derivatives via Cross-Coupling Reaction. International Journal for Research in Engineering Application & Management (IJREAM).[Link]

• The Copper-Catalyzed N-Arylation of Indoles. Journal of the American Chemical Society.[Link]

• Domino Synthesis of 1,2,5-Trisubstituted 1H-Indole-3-carboxylic Esters Using a [3+2] Strategy. MDPI.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. ijream.org [ijream.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Ethyl 3H-indole-3-carboxylate proper disposal procedures

Proper disposal of laboratory chemicals is not merely a regulatory requirement; it is a fundamental pillar of scientific integrity and environmental stewardship. Ethyl 3H-indole-3-carboxylate (CAS 776-41-0), commonly referred to as ethyl indole-3-carboxylate, is a privileged structural scaffold widely utilized by researchers and drug development professionals to synthesize complex pharmaceutical intermediates.

While its utility in medicinal chemistry is undeniable, its end-of-life management requires rigorous adherence to specialized safety protocols. Improper disposal of nitrogen-containing heterocyclic compounds can lead to the release of toxic nitrogen oxides (NOx) and severe environmental contamination[1][2]. This guide provides a comprehensive, self-validating operational plan for the safe handling, spill management, and terminal disposal of ethyl 3H-indole-3-carboxylate.

Physicochemical Profile & Hazard Identification

Before initiating any disposal protocol, it is critical to understand the physical and chemical properties of the substance. The following table summarizes the quantitative data and hazard profile essential for accurate risk assessment[1][2].

Property / Hazard	Value / Description
Chemical Name	Ethyl 3H-indole-3-carboxylate
CAS Number	776-41-0
Molecular Formula	C11H11NO2
Molecular Weight	189.21 g/mol
Physical State	Solid (White to light brown/yellow powder)
Decomposition Products	Carbon monoxide (CO), Carbon dioxide (CO2), Nitrogen oxides (NOx)
Primary Hazards	Skin/eye irritation; toxic fumes generated upon thermal decomposition
Storage Requirements	Cool, dark, dry place; tightly closed; isolated from strong oxidizing agents

The Science of Disposal: Mechanistic Rationale

In laboratory safety, understanding why a protocol exists is as important as the protocol itself. The disposal of ethyl 3H-indole-3-carboxylate relies on complete thermal destruction, but direct incineration of the solid powder presents significant operational risks[2][3].

• Combustible Solvent Dissolution: Solid powders can combust unevenly, leading to the aerosolization of unburned particulates or the generation of intermediate toxic byproducts. By dissolving the indole derivative in a (such as ethanol or toluene), you create a homogeneous liquid fuel[3][4]. This ensures a uniform burn rate and complete thermal oxidation.

• Afterburner and Scrubber Systems: The indole ring is rich in nitrogen. When subjected to high temperatures, the nitrogen atoms oxidize to form toxic nitrogen oxides (NOx)[1]. An incinerator equipped with an afterburner ensures that any volatile organic compounds (VOCs) that escape the primary chamber are subjected to secondary combustion. Subsequently, the exhaust gas must pass through a (typically utilizing an alkaline solution like sodium hydroxide) to neutralize the acidic NOx gases before environmental release[3][4].

System Validation: This creates a self-validating disposal system. The complete dissolution of the solid visually verifies the readiness of the waste for uniform injection, while the scrubber's stable pH output validates the successful neutralization of the toxic byproducts.

Standard Operating Procedure (SOP): Step-by-Step Disposal Protocol

The following methodology provides a field-proven, step-by-step workflow for the safe disposal of ethyl 3H-indole-3-carboxylate[2][5].

Phase 1: Preparation & Environmental Controls

• PPE Verification: Don appropriate personal protective equipment (PPE), including nitrile gloves, safety goggles, and a flame-resistant lab coat[1].

• Ventilation: Ensure all handling is performed inside a certified chemical fume hood to prevent the inhalation of airborne dust[1].

Phase 2: Spill Management (If Applicable)

• Containment: In the event of a spill, immediately isolate the area. Do not use a standard vacuum cleaner, as this can aerosolize the powder and create a combustible dust hazard[5].

• Collection: Gently sweep the solid material using a dedicated brush and dustpan, or use dampened paper towels to suppress dust formation[1][5].

• Transfer: Place the collected material into an airtight, compatible hazardous waste container[5].

Phase 3: Waste Segregation & Dissolution

• Segregation: Collect all pure ethyl 3H-indole-3-carboxylate waste and contaminated materials (e.g., weighing papers) in a clearly labeled solid waste container[5]. Keep strictly isolated from strong oxidizing agents[2].

• Dissolution: In a fume hood, carefully transfer the solid waste into a designated mixing vessel. Add a suitable halogen-free combustible solvent (e.g., ethanol) and stir until the solid is completely dissolved[3][4].

  • Validation Check: The absolute absence of particulate matter in the solution confirms complete dissolution, ensuring the waste is ready for safe injection into the incinerator.

• Labeling: Transfer the solution to a flammable liquid waste carboy. Label the container strictly as: "Hazardous Waste: Flammable Liquid (Contains Nitrogenous Heterocycles - Ethyl indole-3-carboxylate)"[5].

Phase 4: Final Destruction

• Vendor Coordination: Offer the sealed waste carboy to a licensed hazardous waste disposal facility[4][5].

• Facility Requirements: Explicitly mandate on the waste manifest that the material must be to comply with federal and local environmental regulations[3][4].

Disposal Workflow Visualization

The following diagram illustrates the logical decision-making process and operational workflow for managing ethyl 3H-indole-3-carboxylate waste.

Workflow for the safe handling and disposal of Ethyl 3H-indole-3-carboxylate waste.

References

Sources

• 1. fishersci.com [fishersci.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. tobacco-information.hpa.gov.tw [tobacco-information.hpa.gov.tw]
• 5. pdf.benchchem.com [pdf.benchchem.com]